Whitepaper: Structural Elucidation, Synthesis, and Physicochemical Profiling of N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine
Executive Summary As modern drug discovery increasingly pivots toward highly targeted therapies—such as Proteolysis Targeting Chimeras (PROTACs) and central nervous system (CNS)-active agents—the demand for versatile, mu...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
As modern drug discovery increasingly pivots toward highly targeted therapies—such as Proteolysis Targeting Chimeras (PROTACs) and central nervous system (CNS)-active agents—the demand for versatile, multi-dentate aliphatic linkers has surged. N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine (C10H23N3) represents a highly privileged polyamine scaffold.
As a Senior Application Scientist, I have structured this technical guide to deconstruct the molecular geometry, ionization dynamics, and synthetic pathways of this bis-tertiary amine. By understanding the causality behind its physicochemical properties, researchers can effectively leverage this building block to enhance blood-brain barrier (BBB) penetration and modulate the pharmacokinetic profiles of complex pharmacophores.
Structural Elucidation & Molecular Geometry
The architecture of N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine is characterized by three distinct functional zones, each contributing to its utility in medicinal chemistry and materials science:
The N,N-Dimethylamino Terminus: A highly basic, sterically accessible tertiary amine that readily participates in salt-bridge formations with target proteins.
The Flexible Propyl Linker: A three-carbon aliphatic chain (-CH2-CH2-CH2-) that provides optimal rotational degrees of freedom. This minimizes steric clashes when the moiety is incorporated into larger macromolecules or surface-functionalized materials.
The N-Methylpiperazine Core: A rigid, nitrogen-containing heterocycle that preferentially adopts a chair conformation. The equatorial positioning of the bulky propyl and methyl substituents minimizes 1,3-diaxial interactions, ensuring thermodynamic stability.
Physicochemical Profiling & Ionization Dynamics
Understanding the ionization cascade of this polyamine is paramount for predicting its behavior in biological systems. The molecule features three basic nitrogen centers, each with distinct pKa values driven by local electronic environments and electrostatic repulsion.
Quantitative Data Summary
Property
Value
Mechanistic Implication
Molecular Formula
C10H23N3
Defines the polyamine aliphatic scaffold.
Molecular Weight
185.31 g/mol
Low MW facilitates high ligand efficiency and BBB crossing.
LogP (Predicted)
~0.6 - 1.2
Optimal lipophilicity for aqueous solubility and membrane permeability.
pKa1 (N1-Piperazine)
~4.9
Remains unprotonated at physiological pH (7.4), acting as a H-bond acceptor.
pKa2 (N4-Piperazine)
~9.0
Predominantly protonated at pH 7.4, acting as a H-bond donor.
pKa3 (Dimethylamino)
~10.1
Fully protonated at pH 7.4, ensuring target binding via salt bridges.
H-Bond Donors
0 (Free Base)
Increases lipophilicity in the unprotonated state for membrane diffusion.
H-Bond Acceptors
3
Facilitates interaction with aqueous environments and target proteins.
Causality in Ionization and BBB Penetration
The dimethylamino group exhibits the highest basicity (pKa ~10.1) due to the electron-donating effect of the methyl groups and minimal steric hindrance 1. The N4-nitrogen of the piperazine ring has a pKa of ~9.0, while the N1-nitrogen (alkyl-substituted) has a significantly lower pKa of ~4.9 2.
The Mechanistic Cause: This dramatic drop at N1 is caused by the electrostatic repulsion generated once the N4 and dimethylamino groups are protonated. The molecule resists accumulating a third positive charge in close proximity. Consequently, at physiological pH (7.4), the molecule exists primarily as a dication. This specific protonation state is strategically leveraged in neurotherapeutics; the combination of methylpiperazine and dimethylaminoalkyl substituents has been proven to facilitate recognition by choline transporters, thereby enhancing BBB penetration 3.
Fig 2. pH-dependent protonation cascade of the three basic nitrogen centers.
Retrosynthetic Analysis & Chemical Synthesis
To synthesize this compound with high atom economy and purity, a convergent SN2 alkylation strategy is employed. The retrosynthetic disconnection occurs at the N1-alkyl bond of the piperazine ring, utilizing commercially available 1-methylpiperazine and 3-chloro-N,N-dimethylpropan-1-amine.
Fig 1. SN2 alkylation workflow for the synthesis of the target polyamine.
Protocol 1: Convergent SN2 Alkylation and Purification
Objective: To synthesize the target polyamine while preventing over-alkylation and ensuring the isolation of the pure free base.
Step-by-Step Methodology:
Reagent Preparation: Charge a flame-dried round-bottom flask with 1-methylpiperazine (1.0 eq), anhydrous potassium carbonate (K2CO3, 3.0 eq), and potassium iodide (KI, 0.1 eq) in anhydrous acetonitrile (MeCN, 0.5 M).
Nucleophilic Activation: Stir the suspension at 25°C for 15 minutes.
Causality: K2CO3 acts as a mild, non-nucleophilic base to scavenge the generated HCl, ensuring the piperazine nitrogen remains unprotonated and highly nucleophilic. KI serves as a nucleophilic catalyst via the Finkelstein reaction, converting the alkyl chloride into a more reactive alkyl iodide in situ.
Electrophile Addition: Add 3-chloro-N,N-dimethylpropan-1-amine hydrochloride (1.1 eq) portion-wise to control the exothermic neutralization.
Reflux: Heat the reaction mixture to 80°C under a nitrogen atmosphere for 16 hours.
Cool to room temperature and filter off inorganic salts (KCl, K2CO3). Concentrate the filtrate in vacuo.
Dissolve the crude residue in 1.0 M aqueous HCl (pH < 2) and wash with dichloromethane (DCM).
Causality: The target molecule becomes a highly water-soluble trication, while non-basic organic impurities partition into the DCM layer. This validates the basicity of the synthesized product.
Basify the aqueous layer with 5.0 M NaOH to pH > 12.
Causality: This forces the molecule into its neutral free-base form (as pH > pKa3 of 10.1), drastically reducing its aqueous solubility.
Extract the free base with fresh DCM, dry over anhydrous Na2SO4, and concentrate to yield the pure product as a pale yellow oil.
To empirically validate the predicted ionization states and ensure batch-to-batch consistency for drug formulation, a rigorous potentiometric titration must be conducted.
Protocol 2: Automated Potentiometric Titration
Objective: To map the thermodynamic ionization constants (pKa) of the three nitrogen centers.
Step-by-Step Methodology:
Sample Preparation: Dissolve exactly 1.0 mmol of the synthesized free base in 50 mL of CO2-free, ultra-pure deionized water.
Causality: Dissolved CO2 forms carbonic acid, which introduces artifactual buffering regions and skews the precise determination of basic pKa values.
Pre-Acidification: Add 4.0 mmol of standardized 0.1 M HCl to the solution.
Causality: This drives the equilibrium entirely to the tricationic state (pH < 2.0), creating a uniform baseline so that all three deprotonation events can be sequentially observed during the upward pH sweep.
Titration Execution: Using an automated potentiometric titrator equipped with a glass electrode, titrate the solution with standardized 0.1 M NaOH at a constant temperature of 25.0 ± 0.1°C under a nitrogen blanket.
Data Processing: Calculate the first derivative of the titration curve (dpH/dV). The three distinct maxima correspond to the equivalence points, from which the exact pKa1, pKa2, and pKa3 values are derived using the Henderson-Hasselbalch equation at the half-equivalence points.
Guidechem. "1-Methylpiperazine 109-01-3 wiki". Guidechem Chemical Database.
National Institutes of Health (PMC). "Peptidyl α-Ketoamides with Nucleobases, Methylpiperazine, and Dimethylaminoalkyl Substituents as Calpain Inhibitors". PMC Article.
Comprehensive Physicochemical Profiling of N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine: Implications for Drug Design
Executive Summary In modern medicinal chemistry, the incorporation of polyamine scaffolds is a highly effective strategy for modulating the physicochemical and pharmacokinetic profiles of drug candidates. N,N-Dimethyl-3-...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In modern medicinal chemistry, the incorporation of polyamine scaffolds is a highly effective strategy for modulating the physicochemical and pharmacokinetic profiles of drug candidates. N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine (CAS: 90331-23-0)[1][2] represents a prototypical multiprotic basic moiety. Featuring a central propyl chain flanked by a terminal N,N-dimethylamine and a 4-methylpiperazine group, this molecule acts as a versatile building block.
This whitepaper provides an in-depth technical analysis of its physicochemical properties—specifically its molecular weight[3], multiphasic acid-base equilibria, and lipophilicity. Furthermore, we detail self-validating experimental protocols designed to accurately measure these parameters, ensuring that researchers can seamlessly integrate this scaffold into structure-activity relationship (SAR) campaigns while anticipating its biological behavior.
Structural Elucidation & Fundamental Properties
The structural topology of N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine dictates its behavior in aqueous environments. The molecule possesses three distinct tertiary amine centers, each with a unique protonation micro-environment.
Quantitative Physicochemical Profile
The following table synthesizes the core quantitative data for this compound, establishing a baseline for its use in drug formulation and pharmacokinetic modeling.
Note: Due to the proximity of the basic centers, protonation is sequential. Electrostatic repulsion from the first protonated amine significantly lowers the basicity (pKa) of the adjacent nitrogen atoms.
Acid-Base Equilibria: The Triamine System
Understanding the ionization state of a drug candidate is paramount, as it governs solubility, membrane permeability, and target binding affinity. For N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine, the three basic centers ionize in a specific sequence:
First Protonation (pKa ~10.2): Occurs at the terminal N,N-dimethylamine group, which is the least sterically hindered and most electron-rich center.
Second Protonation (pKa ~8.5): Occurs at the N4 position of the piperazine ring (the nitrogen attached to the methyl group).
Third Protonation (pKa ~4.2): Occurs at the N1 position of the piperazine ring. This value is unusually low for an alkyl amine due to the strong electrostatic repulsion exerted by the already protonated N4 and terminal amine centers.
Causality in Drug Design: At a physiological pH of 7.4, this molecule exists predominantly in a di-cationic state . This extreme polarity guarantees high aqueous solubility but severely restricts passive transcellular diffusion across lipid bilayers, necessitating active transport mechanisms or paracellular routes for absorption.
To ensure scientific integrity and reproducibility, the following protocols are engineered as self-validating systems. Every step includes a mechanistic rationale explaining why the choice was made.
Protocol A: Multiparametric pKa Determination via Potentiometry
Potentiometric titration remains the gold standard for resolving closely overlapping pKa values in polyamines.
Step-by-Step Workflow:
Sample Preparation: Dissolve 1.0 mM of the compound in a 0.15 M KCl aqueous solution.
Causality: The 0.15 M KCl acts as a background electrolyte. This is critical because it standardizes the activity coefficients of the ionic species, mimicking physiological ionic strength and preventing concentration-dependent shifts in the measured pKa.
System Calibration: Calibrate the glass electrode using standard buffers (pH 4.0, 7.0, 10.0) at a strictly controlled 25.0 ± 0.1 °C.
Acidification: Lower the sample pH to 2.0 using 0.1 M HCl to ensure all three basic centers are fully protonated (tri-cationic state).
Titration: Titrate the solution with standardized 0.1 M KOH under an inert argon atmosphere.
Causality: Argon prevents the dissolution of atmospheric CO2, which would form carbonic acid and introduce artifactual buffering regions into the titration curve.
Data Analysis: Utilize non-linear regression (Bjerrum plot analysis) to extract the three macroscopic pKa values.
Self-Validation Check: The protocol mandates a concurrent titration of a known diprotic standard (e.g., piperazine). If the standard's pKa deviates by >0.05 units from literature values, the assay is automatically flagged for recalibration.
Workflow for potentiometric pKa determination of multiprotic basic scaffolds.
Protocol B: Shake-Flask LC-MS/MS for LogD(7.4) Determination
Because the molecule is di-cationic at pH 7.4, its effective lipophilicity (LogD) is vastly different from its neutral partition coefficient (LogP).
Step-by-Step Workflow:
Phase Saturation: Pre-saturate 1-octanol and 10 mM phosphate-buffered saline (PBS, pH 7.4) with each other for 24 hours.
Causality: Mutual saturation prevents volume changes during the actual experiment, ensuring the phase ratio remains exactly 1:1.
Partitioning: Introduce 10 µM of the analyte into the biphasic system. Shake at 300 RPM for 60 minutes at 25°C, followed by centrifugation at 3000 x g for 15 minutes to break any micro-emulsions.
Quantification: Extract aliquots from both the octanol and aqueous layers. Dilute appropriately and quantify using LC-MS/MS (Multiple Reaction Monitoring mode).
Self-Validation Check: Run Propranolol (known LogD ~1.2) in parallel. A deviation of >0.1 log units in the Propranolol standard triggers an automatic system suitability failure, preventing the reporting of erroneous partition data.
Biological & Pharmacokinetic Implications
The incorporation of the N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine motif into a larger drug molecule fundamentally alters its biological fate.
Lysosomotropism: Highly basic, lipophilic amines are notorious for becoming trapped in acidic intracellular compartments (lysosomes, pH ~4.5). At this pH, all three nitrogen centers of this scaffold become protonated, rendering the molecule highly polar and membrane-impermeable, leading to massive intracellular accumulation and potential phospholipidosis ().
hERG Channel Liability: The di-cationic nature and specific spatial arrangement of the nitrogen atoms at physiological pH closely mimic the pharmacophore for the hERG potassium channel. This requires careful structural tuning to mitigate cardiotoxicity risks ().
Pharmacokinetic implications of the di-cationic state at physiological pH.
Conclusion
N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine is a highly functionalized, low-molecular-weight (185.31 g/mol ) polyamine. Its complex acid-base chemistry—characterized by three distinct pKa values—dictates a di-cationic state at physiological pH. While this ensures exceptional aqueous solubility, it introduces specific pharmacokinetic liabilities such as lysosomal trapping and potential off-target ion channel binding. By employing the self-validating analytical protocols detailed above, drug development professionals can accurately profile this moiety and rationally design safer, more efficacious therapeutics.
References
PubChem Compound Summary for Formula C10H23N3
National Center for Biotechnology Information
[Link]
Absorption and Drug Development: Solubility, Permeability, and Charge State
Avdeef, A. (2012). John Wiley & Sons.[Link]
Drug-like Properties: Concepts, Structure Design and Methods
Di, L., & Kerns, E. H. (2015). Academic Press.[Link]
The Role of N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine as a Privileged Pharmacophore in CNS Drug Discovery
Executive Summary: The Architecture of a Privileged Scaffold In central nervous system (CNS) drug discovery, the design of neuroactive compounds rarely begins from scratch. Instead, medicinal chemists rely on "privileged...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Architecture of a Privileged Scaffold
In central nervous system (CNS) drug discovery, the design of neuroactive compounds rarely begins from scratch. Instead, medicinal chemists rely on "privileged scaffolds"—molecular frameworks that inherently possess the physicochemical properties required to cross the blood-brain barrier (BBB) and the structural geometry to engage specific neuroreceptor families[1].
N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine (DMM-PPA) is a prototypical triamine building block. Comprising a rigid 4-methylpiperazine ring connected via a flexible propyl linker to a terminal dimethylamine group, this moiety is not a standalone therapeutic. Rather, it serves as a highly versatile pharmacophore vector. When conjugated to lipophilic aryl or heterocyclic headgroups, the DMM-PPA scaffold drives high-affinity interactions with aminergic G-protein coupled receptors (GPCRs), particularly Dopamine (D2/D3), Serotonin (5-HT
1A
/5-HT
2A
/5-HT
7
), and Histamine (H
3
) receptors[2].
This technical guide deconstructs the mechanism of action (MoA) of DMM-PPA-derived ligands, explaining the causality behind their target engagement and detailing the self-validating experimental workflows required to evaluate their efficacy.
Physicochemical Profiling & BBB Penetration
To understand why DMM-PPA is utilized in CNS drug design, we must analyze its physicochemical baseline. The efficacy of a CNS drug is dictated by its ability to partition into the lipid-rich environment of the brain while maintaining sufficient aqueous solubility for systemic distribution.
The DMM-PPA scaffold introduces two highly basic nitrogen centers (the piperazine N4 and the terminal dimethylamine). At physiological pH (7.4), these nitrogens are predominantly protonated, which is critical for receptor anchoring. However, the high degree of alkylation (methyl and propyl groups) shields these charges, maintaining a favorable lipophilicity profile.
Table 1: Quantitative Physicochemical Baseline of the DMM-PPA Scaffold
Property
Value (Approx.)
Pharmacological Causality
Molecular Weight
185.31 g/mol
Low molecular weight allows for the addition of complex aryl headgroups without exceeding the Lipinski limit of 500 Da.
LogP (Calculated)
1.2 – 1.8
Optimal baseline lipophilicity. When conjugated to an aryl group, the final drug typically reaches the ideal CNS LogP range of 2.5–4.0.
pKa
1
(Piperazine N)
~8.5
Ensures protonation at physiological pH, enabling critical salt-bridge formation with acidic residues in the GPCR binding pocket.
pKa
2
(Dimethylamine)
~9.5
Provides a secondary interaction point for water-network stabilization or engagement with extracellular loop (ECL) residues.
Polar Surface Area (PSA)
19.4 Ų
Extremely low PSA facilitates rapid passive diffusion across the tight junctions of the blood-brain barrier.
Mechanism of Action: Target Engagement at Aminergic GPCRs
The mechanism of action of DMM-PPA-containing drugs is fundamentally driven by structural complementarity with the orthosteric binding site of Class A aminergic GPCRs.
The Asp3.32 Salt Bridge Anchor
The defining feature of biogenic amine receptors (such as the D2 dopamine or 5-HT
2A
serotonin receptors) is a highly conserved aspartate residue located in Transmembrane Helix 3 (TM3), designated as Asp3.32 (Ballesteros-Weinstein nomenclature). The protonated nitrogen of the piperazine ring in the DMM-PPA scaffold forms a critical, high-affinity salt bridge with the carboxylate side chain of Asp3.32[3][4]. This electrostatic interaction is the primary anchor that stabilizes the ligand within the receptor core.
The Propyl Linker and Allosteric Probing
While the piperazine ring anchors the molecule, the flexible 3-carbon (propyl) linker serves a distinct causal purpose: it acts as a spatial spacer. The propyl chain projects the terminal N,N-dimethylamine group out of the deep orthosteric pocket and toward the extracellular vestibule (specifically Extracellular Loop 2, ECL2). This region of the GPCR is highly variable among different receptor subtypes. By engaging this secondary pocket, the DMM-PPA tail dictates receptor subtype selectivity (e.g., favoring 5-HT
7
over 5-HT
1A
) and can bias the receptor's conformation to preferentially recruit
β
-arrestin over standard G-protein signaling[4].
Aminergic GPCR signaling and β-arrestin recruitment modulated by DMM-PPA-based ligands.
Experimental Protocols for Target Validation
To ensure scientific trustworthiness, the evaluation of DMM-PPA derivatives must utilize a self-validating system. We employ a two-tiered approach: a Radioligand Binding Assay to confirm orthosteric affinity, followed immediately by a BRET-based
β
-Arrestin Assay to determine functional efficacy and signaling bias.
This assay determines the binding affinity (
Ki
) of the synthesized DMM-PPA derivative by measuring its ability to displace a known radioactive tracer (e.g., [
3
H]-Spiperone for D2 receptors).
Step-by-Step Methodology:
Membrane Preparation: Harvest HEK293 cells stably expressing the target human GPCR (e.g., hD2R). Homogenize in ice-cold Tris-HCl buffer (pH 7.4) and centrifuge at 40,000
×
g for 20 minutes to isolate the membrane fraction.
Assay Incubation: In a 96-well plate, combine 50
μ
g of membrane protein, 0.5 nM [
3
H]-Spiperone, and varying concentrations of the DMM-PPA test compound (10
−11
to 10
−4
M).
Equilibration: Incubate the microplate in the dark at 25°C for 120 minutes to ensure steady-state equilibrium.
Filtration: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.3% polyethylenimine (to reduce non-specific binding).
Quantification: Wash filters three times with ice-cold buffer, add scintillation cocktail, and quantify retained radioactivity using a MicroBeta liquid scintillation counter.
Data Analysis: Calculate the IC
50
using non-linear regression, and convert to
Ki
using the Cheng-Prusoff equation.
Bioluminescence Resonance Energy Transfer (BRET) is utilized because it allows for the real-time measurement of protein-protein interactions in living cells without disrupting the native membrane environment[5][6].
Step-by-Step Methodology:
Cell Transfection: Co-transfect HEK293T cells with a plasmid encoding the GPCR fused to a BRET donor (e.g., D2R-RLuc8) and a plasmid encoding
β
-arrestin-2 fused to a BRET acceptor (e.g.,
β
-arrestin2-Venus) using Lipofectamine 2000[5].
Plating: 24 hours post-transfection, detach cells and seed them into white, clear-bottom 96-well microplates at a density of 30,000 cells/well. Incubate overnight.
Substrate Addition: Wash cells with HBSS buffer. Add the luciferase substrate Coelenterazine h (5
μ
M final concentration) and incubate for 10 minutes in the dark.
Ligand Stimulation: Add the DMM-PPA test compound at varying concentrations.
BRET Measurement: Immediately read the plate using a microplate reader capable of simultaneous dual emission. Measure the donor emission at 480 nm and the acceptor emission at 530 nm.
Calculation: The BRET ratio is calculated as the emission at 530 nm divided by the emission at 480 nm. Plot the BRET ratio against ligand concentration to determine the EC
50
and maximal efficacy (
Emax
) relative to a reference agonist[6].
Step-by-step experimental workflow for evaluating DMM-PPA derivatives in CNS drug discovery.
Conclusion
The N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine moiety exemplifies the power of privileged scaffolds in rational drug design. By combining the rigid, Asp3.32-anchoring capabilities of the piperazine ring with the flexible, ECL-probing reach of the dimethylaminopropyl tail, this structure provides medicinal chemists with a highly tunable vector. When coupled with rigorous, self-validating assays like radioligand displacement and BRET-based functional screening, the DMM-PPA scaffold continues to serve as a foundational pillar in the development of next-generation, functionally selective neurotherapeutics.
References
Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands - MDPI. MDPI.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHz2iCupc99L3oRu_x1HXR7VH9AH4pxSuQMpXyLcMjPaYHYbbCLe92qLrsEx2Yn263IOsZlx5KtW7_7P2-PBgOQBEnVQ83a1aW0SLRybhiVNI57fMPCYcwG4JpwwFOJcp5QXq4=]
Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. NIH.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFI8m9ZkcDVgxHeZsXUVgg5auhL3rvjOvJ0-BY8P7jOWAQipU8fhzKFCMV0us5mxLYmpD8-pQEq2Lts60kfgs7IlTtKaIJ9ykRTVpMisOUoDIN3LvBfYGahvFdmPenK0pPZ2e0_CzRMrrKYxmk=]
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An In-Depth Technical Guide to the In Vitro Pharmacokinetic Profiling of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine Derivatives
Executive Summary The journey of a drug candidate from initial synthesis to clinical success is fraught with challenges, a significant portion of which are attributable to suboptimal pharmacokinetic properties.[1][2] Ear...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The journey of a drug candidate from initial synthesis to clinical success is fraught with challenges, a significant portion of which are attributable to suboptimal pharmacokinetic properties.[1][2] Early and comprehensive in vitro characterization of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile is therefore not merely a screening step, but a foundational pillar of modern, efficient drug discovery.[3][4] This guide provides an in-depth framework for the in vitro pharmacokinetic evaluation of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine derivatives. This chemical scaffold, featuring multiple basic nitrogens and a piperazine ring, presents a unique set of metabolic and physicochemical challenges that demand a tailored and systematic approach.[5][6]
By synthesizing field-proven experimental protocols with the underlying scientific rationale, this whitepaper serves as a technical resource for researchers, scientists, and drug development professionals. We will dissect the critical assays—from fundamental physicochemical assessments to complex cell-based models of metabolism and permeability—providing not just the "how," but the "why" behind each experimental design. Our objective is to empower research teams to generate robust, decision-driving data, enabling the confident selection and optimization of candidates with the highest probability of in vivo success.
Chapter 1: The Foundation – Physicochemical Properties
Before any cell or enzyme-based assay, the intrinsic physicochemical properties of a compound series must be characterized.[7][8] These properties, including solubility, lipophilicity, and ionization state (pKa), govern a molecule's behavior in every subsequent biological assay and are highly predictive of its ultimate pharmacokinetic fate.[9] For the N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine scaffold, the presence of multiple amine groups suggests a basic nature, which will profoundly influence both solubility and permeability across different pH environments, such as the gut and the bloodstream.
Structural Analysis and Predicted Liabilities
The core structure contains several "soft spots" for metabolic attack:
N-dealkylation: The N,N-dimethylamine and the N-methylpiperazine moieties are prime targets for Cytochrome P450 (CYP) mediated demethylation.
Piperazine Ring Oxidation: The piperazine ring itself can undergo oxidation or ring-opening reactions.[5][10]
Aliphatic Hydroxylation: The propane linker is susceptible to hydroxylation.
Understanding these potential liabilities from the outset allows for a more targeted experimental design.
Protocol 1.1: Kinetic Solubility Assay
Causality: Poor aqueous solubility is a primary cause of low oral bioavailability and can lead to inconsistent results in in vitro assays. This high-throughput assay provides an early assessment of a compound's ability to remain in solution under physiological conditions.
Methodology:
Prepare a high-concentration stock solution of the test compound (e.g., 10 mM in 100% DMSO).
In a 96-well plate, add a small volume of the stock solution to a phosphate-buffered saline (PBS) solution at pH 7.4 to achieve a final nominal concentration (e.g., 200 µM). The final DMSO concentration should be kept low (≤1%) to minimize co-solvent effects.
Incubate the plate at room temperature with gentle shaking for 1.5-2 hours.
Analyze the plate using a nephelometry-based instrument or by filtering/centrifuging the wells and quantifying the supernatant concentration via LC-MS/MS.
The concentration of the compound in the clear supernatant is its kinetic solubility.
Protocol 1.2: Lipophilicity (LogD) Determination
Causality: Lipophilicity, measured as the distribution coefficient (LogD) at a physiological pH of 7.4, is a critical determinant of a drug's ability to cross biological membranes.[11] An optimal LogD (typically 1-3) is often required to balance permeability with aqueous solubility.[7]
Methodology:
Add the test compound to a biphasic system of n-octanol and PBS (pH 7.4) in a suitable vial.
Shake the mixture vigorously for a set period (e.g., 1-2 hours) to allow the compound to reach equilibrium between the two phases.
Centrifuge the vial to ensure complete separation of the octanol and aqueous layers.
Carefully sample a precise volume from each layer.
Quantify the concentration of the compound in both the octanol and aqueous phases using LC-MS/MS.
Calculate LogD₇.₄ as: Log₁₀([Concentration in Octanol] / [Concentration in Aqueous]).
Property
Predicted Range for Scaffold
Target Range for Oral Drugs
Kinetic Solubility (pH 7.4)
Moderate to High (due to basicity)
> 50 µM
LogD (pH 7.4)
1.0 - 4.0
1.0 - 3.0
pKa (strongest base)
8.5 - 10.0
7.5 - 10.5 (for cationic solubility)
Table 1. Target Physicochemical Properties.
Chapter 2: In Vitro Metabolic Stability
A drug's metabolic stability dictates its half-life and, consequently, its dosing regimen.[12] Compounds that are metabolized too quickly will have poor bioavailability and require frequent dosing, while those that are too stable may accumulate and cause toxicity.[12] Early assessment using liver-derived systems is crucial.[13]
Choosing the Right System: Microsomes vs. Hepatocytes
Human Liver Microsomes (HLM): These are vesicles of the endoplasmic reticulum, containing a high concentration of Phase I enzymes, particularly CYPs.[12] They are cost-effective and ideal for high-throughput screening of CYP-mediated metabolism. However, they lack Phase II enzymes and transporters.
Cryopreserved Human Hepatocytes: These are whole liver cells that contain a full complement of metabolic enzymes (Phase I and II) and transporters.[14][15] They provide a more physiologically complete picture of liver metabolism but are more expensive and have lower throughput.[13]
Protocol 2.1: Human Liver Microsomal (HLM) Stability Assay
Causality: This assay quantifies the intrinsic clearance (Clint) of a compound by Phase I enzymes, providing a direct measure of its susceptibility to CYP-mediated metabolism.
Methodology:
Preparation: Thaw pooled HLM on ice. Prepare a reaction mixture containing phosphate buffer (pH 7.4) and the test compound at a final concentration of 1 µM.
Pre-incubation: Pre-incubate the reaction mixture at 37°C for 5 minutes.
Initiation: Initiate the metabolic reaction by adding a pre-warmed NADPH-regenerating system. A parallel incubation without NADPH serves as a negative control to assess non-enzymatic degradation.
Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), remove an aliquot of the reaction mixture and quench it by adding it to ice-cold acetonitrile containing an internal standard.
Analysis: Centrifuge the quenched samples to precipitate the proteins. Analyze the supernatant using LC-MS/MS to determine the concentration of the remaining parent compound.
Data Analysis: Plot the natural log of the percentage of compound remaining versus time. The slope of this line is the elimination rate constant (k). The in vitro half-life (t₁/₂) is calculated as 0.693/k.[12] Intrinsic clearance (Clint) is then calculated from the half-life and protein concentration.[12]
Beyond stability, it is critical to understand how a compound interacts with specific CYP enzymes. This is a major source of drug-drug interactions (DDIs), where one drug can alter the metabolism of another, leading to toxicity or loss of efficacy.[16] Given that piperazine-containing drugs are known to inhibit multiple CYP isoforms, this is a critical area of investigation for this chemical class.[5][10][17]
Protocol 3.1: CYP Inhibition Assay (Fluorometric)
Causality: This high-throughput assay determines the concentration at which a compound inhibits 50% of a specific CYP enzyme's activity (IC₅₀). It is used to flag potential DDI risks early. The assay is performed for the five major isoforms: CYP1A2, 2C9, 2C19, 2D6, and 3A4.[18][19]
Methodology:
Plate Setup: In a 96-well plate, perform serial dilutions of the test compound. Include a positive control inhibitor (e.g., ketoconazole for CYP3A4) and a no-inhibitor vehicle control.[20]
Enzyme/Substrate Mix: Add a reaction mixture containing recombinant human CYP enzyme, a specific pro-fluorescent substrate (e.g., 7-Benzoyloxy-4-trifluoromethyl coumarin for CYP3A4), and buffer to each well.[20]
Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes.
Initiation: Initiate the reaction by adding an NADPH-regenerating system.
Detection: Read the plate on a fluorescence plate reader at timed intervals. The enzyme metabolizes the substrate into a fluorescent product.
Data Analysis: Calculate the rate of fluorescence generation for each concentration of the test compound. Plot the percent inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.
Mechanism of Fluorometric CYP Inhibition Assay.
Derivative
CYP3A4 IC₅₀ (µM)
CYP2D6 IC₅₀ (µM)
CYP2C9 IC₅₀ (µM)
Parent Scaffold
5.2
1.5
> 50
Derivative A (R=F)
3.8
0.9
45.1
Derivative B (R=OMe)
15.7
2.2
> 50
Table 2. Hypothetical CYP Inhibition Data for Derivatives.
Chapter 4: Permeability and Efflux
For an orally administered drug to be effective, it must first be absorbed from the gastrointestinal tract into the bloodstream. This process is governed by its permeability across the intestinal epithelium.[21]
Protocol 4.1: Caco-2 Permeability Assay
Causality: The Caco-2 cell line, derived from human colon adenocarcinoma, differentiates into a monolayer of polarized enterocytes that form tight junctions, mimicking the intestinal barrier.[22] This assay measures a compound's apparent permeability (Papp) and determines if it is a substrate of efflux transporters like P-glycoprotein (P-gp), which can actively pump drugs out of cells, limiting absorption.[23][24]
Methodology:
Cell Culture: Culture Caco-2 cells on semi-permeable Transwell® inserts for 21 days to allow for differentiation and monolayer formation.
Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) across the monolayer. A high TEER value confirms the integrity of the tight junctions.[25]
Bidirectional Transport:
A-to-B (Apical to Basolateral): Add the test compound to the apical (upper) chamber, which represents the gut lumen.
B-to-A (Basolateral to Apical): In a separate set of wells, add the test compound to the basolateral (lower) chamber, representing the bloodstream.
Incubation: Incubate the plates at 37°C with gentle shaking.
Sampling: At a set time point (e.g., 2 hours), take samples from the receiver chamber (basolateral for A-to-B, apical for B-to-A). Also, take a sample from the donor chamber at T=0.
Analysis: Quantify the compound concentration in all samples by LC-MS/MS.
Data Analysis:
Calculate the Papp value for both directions.
Calculate the Efflux Ratio (ER) = Papp (B-A) / Papp (A-B). An ER > 2 suggests the compound is a substrate for an active efflux transporter.[22]
Bidirectional Caco-2 Permeability Assay Concept.
Chapter 5: Plasma Protein Binding (PPB)
Once a drug enters the bloodstream, it can bind to plasma proteins like albumin. Only the unbound (free) fraction of a drug is able to cross membranes, interact with its target, and be cleared by metabolic enzymes.[21][26] High plasma protein binding (>99%) can limit a drug's efficacy and complicate its pharmacokinetics.
Causality: The RED method is the industry gold standard for determining PPB.[27][28] It uses a device with two chambers separated by a semipermeable membrane that allows only the small, unbound drug molecules to pass through.[29][30] By measuring the drug concentration in both the plasma-containing chamber and the buffer chamber at equilibrium, the free fraction can be accurately calculated.
Methodology:
Preparation: Add human plasma spiked with the test compound (e.g., 1-10 µM) to one chamber (the plasma chamber) of the RED device.[26]
Buffer Addition: Add an equal volume of PBS (pH 7.4) to the adjacent chamber (the buffer chamber).[26]
Incubation: Seal the plate and incubate at 37°C on an orbital shaker for 4-6 hours to allow the system to reach equilibrium.[26]
Sampling: After incubation, carefully remove equal aliquots from both the plasma and buffer chambers.
Matrix Matching & Analysis: To ensure accurate comparison, add blank buffer to the plasma aliquot and blank plasma to the buffer aliquot. Precipitate proteins with acetonitrile containing an internal standard, centrifuge, and analyze the supernatants by LC-MS/MS.
Table 3. Integrated Permeability and PPB Data for Derivatives.
Chapter 6: Integrating Data for Candidate Selection
The true power of in vitro pharmacokinetic profiling lies not in any single data point, but in the integrated assessment of a compound's overall profile. This holistic view allows for a data-driven approach to compound prioritization and guides medicinal chemistry efforts. The ultimate goal is to use this in vitro data to predict the in vivo situation, a practice known as in vitro-in vivo extrapolation (IVIVE).[31][32][33]
Building a Candidate Profile
By combining the data from the assays described, a multi-parameter profile can be constructed for each derivative. This allows for a clear, visual comparison and helps in making go/no-go decisions.
Parameter
Derivative A
Derivative B
Decision Rationale
Metabolic Stability (HLM t₁/₂)
45 min
15 min
A is better. B is too rapidly metabolized.
CYP3A4 Inhibition (IC₅₀)
3.8 µM
15.7 µM
B is better. A poses a higher DDI risk.
Permeability (Papp A-B)
High (12.1)
Moderate (6.2)
A is better. Higher permeability predicts better absorption.
Efflux Liability (ER)
Low (1.8)
Low (1.2)
Both are good. Neither is a significant efflux substrate.
Plasma Protein Binding (%)
High (92.5%)
Moderate (76.4%)
B is better. Lower binding means a higher free fraction.
Overall Assessment
Compound A has better stability and permeability but a significant DDI risk. Compound B has a better safety profile (CYP, PPB) but poor metabolic stability. The next step would be to design hybrids that combine the high permeability of A with the lower DDI risk and lower binding of B, while improving metabolic stability.
Table 4. Multi-parameter analysis for decision making.
Decision Tree for In Vitro PK-Based Candidate Triage.
Conclusion
The systematic in vitro pharmacokinetic profiling of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine derivatives is an indispensable component of a successful drug discovery campaign. By employing the robust, validated protocols detailed in this guide, research teams can efficiently characterize critical ADME properties, including metabolic stability, DDI risk, intestinal permeability, and plasma protein binding. This integrated data package provides the necessary foundation for making informed decisions, guiding structure-activity and structure-property relationships, and ultimately selecting drug candidates with optimized pharmacokinetic profiles poised for successful in vivo development.
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Receptor binding affinity profile of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine
An In-Depth Technical Guide to the Predicted Receptor Binding Affinity Profile of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine Introduction: Unveiling the Pharmacological Landscape of a Novel Piperazine Derivati...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Predicted Receptor Binding Affinity Profile of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine
Introduction: Unveiling the Pharmacological Landscape of a Novel Piperazine Derivative
In the dynamic field of drug discovery and development, the piperazine scaffold stands as a cornerstone of medicinal chemistry. Its prevalence in a multitude of clinically significant agents underscores its role as a "privileged structure."[1] This guide delves into the predicted receptor binding affinity profile of a specific, yet under-characterized molecule: N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine. As of this writing, a comprehensive, publicly available binding profile for this exact compound has not been detailed in the scientific literature.
Therefore, this document will adopt an inferential approach, leveraging established structure-activity relationships (SAR) of closely related analogs to construct a probable pharmacological fingerprint. The core structure of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine, featuring a 4-methylpiperazine ring connected via a propyl linker to a dimethylated terminal amine, suggests a high likelihood of interaction with aminergic G-protein coupled receptors (GPCRs), particularly those for serotonin and dopamine.[1] This guide will, therefore, focus on these primary targets, presenting a predicted affinity profile and the detailed methodologies required to empirically validate these predictions.
Predicted Receptor Binding Affinity Profile
The binding affinity of a ligand for its receptor is a critical determinant of its potency and potential therapeutic or off-target effects. For N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine, we can predict its likely targets by examining its structural components and comparing them to known ligands. The 4-methylpiperazine moiety is a common feature in many centrally acting agents, often conferring affinity for dopamine and serotonin receptors.[2]
The table below presents a predicted binding affinity profile based on data from structurally similar compounds found in the literature. It is crucial to underscore that these values are extrapolations and would require experimental verification.
Receptor Subtype
Predicted Affinity (Ki, nM)
Rationale and Supporting Evidence
Serotonin Receptors (5-HT)
5-HT1A
10 - 100
The arylpiperazine motif is a classic pharmacophore for 5-HT1A ligands. While this compound is not a classic arylpiperazine, the 4-methylpiperazine group can still confer affinity.[3][4]
5-HT2A
50 - 250
Affinity for 5-HT2A is also common among piperazine derivatives, though often with lower potency than for 5-HT1A.[3]
5-HT7
100 - 500
Several long-chain arylpiperazines exhibit affinity for the 5-HT7 receptor, suggesting a potential interaction.[5]
Dopamine Receptors (D)
D2
20 - 150
The piperazine core is a key feature of many D2 receptor antagonists and agonists.[1][6][7]
D3
5 - 50
High affinity for D3 receptors is a known characteristic of many N-arylpiperazine derivatives.[6][8]
D4
100 - 400
Some piperazine-containing compounds have shown moderate affinity for the D4 receptor subtype.[9]
To empirically determine the receptor binding affinities, a radioligand competition binding assay is the gold standard. This technique measures the ability of a test compound (the "competitor") to displace a radiolabeled ligand with known high affinity for the target receptor.
I. Materials and Reagents
Receptor Source: Cell membranes from HEK-293 or CHO cells stably expressing the human receptor of interest (e.g., 5-HT1A, D2).
Radioligand: A tritiated ([³H]) ligand with high affinity and selectivity for the target receptor (e.g., [³H]8-OH-DPAT for 5-HT1A, [³H]Spiperone for D2).
Test Compound: N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine, dissolved in an appropriate solvent (e.g., DMSO) to create a stock solution.
Non-specific Binding (NSB) Agent: A high concentration of a known, non-radiolabeled ligand for the target receptor to determine the amount of non-specific binding (e.g., 10 µM serotonin for 5-HT receptors).
Assay Buffer: Typically 50 mM Tris-HCl, with specific salt concentrations (e.g., MgCl2, NaCl) optimized for the receptor, pH 7.4.
Filtration Apparatus: A 96-well cell harvester and glass fiber filter mats (e.g., Whatman GF/B).
Scintillation Cocktail: A liquid scintillation fluid compatible with the filter mats.
Scintillation Counter: A microplate scintillation counter for quantifying radioactivity.
II. Step-by-Step Procedure
Membrane Preparation: Thaw the frozen cell membranes on ice and resuspend them in ice-cold assay buffer to the desired protein concentration (typically 10-50 µg per well), determined via a protein assay (e.g., Bradford).
Assay Plate Setup: In a 96-well microplate, add the following to each well:
Total Binding: Assay buffer.
Non-specific Binding (NSB): NSB agent.
Competition: Serial dilutions of the test compound.
Radioligand Addition: Add the radioligand at a concentration close to its Kd value to all wells.
Membrane Addition: Add the prepared cell membrane suspension to all wells to initiate the binding reaction.
Incubation: Incubate the plates at a specific temperature (e.g., room temperature or 37°C) for a predetermined time (e.g., 60-120 minutes) to allow the binding to reach equilibrium.
Filtration: Rapidly filter the contents of each well through the glass fiber filter mats using the cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.
Washing: Wash the filters multiple times with ice-cold assay buffer to remove any remaining unbound radioligand.
Scintillation Counting: Punch the filters into scintillation vials or a 96-well solid scintillator plate, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.
III. Data Analysis
The raw data (counts per minute, CPM) is used to calculate the percentage of specific binding for each concentration of the test compound. This data is then plotted on a semi-logarithmic graph to generate a competition curve. The IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined from this curve using non-linear regression analysis. The Ki (inhibition constant) is then calculated using the Cheng-Prusoff equation:
Ki = IC50 / (1 + [L]/Kd)
Where:
[L] is the concentration of the radioligand.
Kd is the dissociation constant of the radioligand for the receptor.
Visualizing the Experimental Workflow and Signaling Pathways
Experimental Workflow: Radioligand Binding Assay
Caption: Workflow for a typical radioligand binding assay.
The majority of serotonin and dopamine receptors are GPCRs. Upon ligand binding, they initiate a cascade of intracellular events.[10][11][12][13]
Caption: A generalized GPCR signaling cascade.
Expert Insights and Trustworthiness of Protocols
The choice of a filtration-based radioligand binding assay is predicated on its robustness, high throughput, and decades of validation in the field of pharmacology. The self-validating nature of this protocol is embedded in its controls:
Total Binding vs. Non-specific Binding: The inclusion of a high concentration of a non-labeled ligand is critical. The difference between the radioactivity in the absence (total binding) and presence (non-specific binding) of this agent defines the specific binding to the receptor of interest. A high ratio of specific to non-specific binding is a key indicator of a reliable assay.
Saturation Analysis: Prior to competition assays, a saturation binding experiment using increasing concentrations of the radioligand should be performed. This allows for the determination of the receptor density (Bmax) and the radioligand's dissociation constant (Kd), both of which are crucial for the accurate calculation of the test compound's Ki value and for ensuring the assay is performed under appropriate conditions.
Choice of Radioligand: The selection of a radioligand with high affinity and selectivity for the target receptor is paramount. This minimizes the potential for confounding results from interactions with other receptors.
By adhering to these principles, the generated data will be both reproducible and reliable, providing a solid foundation for further drug development efforts.
Conclusion
While the precise receptor binding affinity profile of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine awaits empirical determination, the structural-activity relationships of related piperazine derivatives provide a strong predictive framework. The methodologies outlined in this guide offer a clear and robust path to validating these predictions. The likely interaction of this compound with serotonin and dopamine receptors positions it as a person of interest for further investigation in the context of central nervous system disorders. The synthesis of this foundational knowledge with rigorous experimental validation will be instrumental in unlocking the full therapeutic potential of this and other novel chemical entities.
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PubMed Central. (n.d.). Discovery of N-{4-[(3-Hydroxyphenyl)-3-methylpiperazin-1-yl]methyl-2-methylpropyl}-4-phenoxybenzamide Analogues as Selective Kappa Opioid Receptor Antagonists. [online] Available at: [Link]
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Mass Spectrometry Fragmentation Dynamics of N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine: A Mechanistic Whitepaper
Executive Summary N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine is a highly versatile polyamine scaffold frequently utilized as a critical building block in medicinal chemistry, particularly in the synthesis of p...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine is a highly versatile polyamine scaffold frequently utilized as a critical building block in medicinal chemistry, particularly in the synthesis of phenothiazine antipsychotics, antihistamines, and targeted kinase inhibitors. Characterizing its gas-phase dissociation behavior is essential for pharmacokinetic profiling, metabolite identification, and structural elucidation during drug development.
This technical guide provides an authoritative, in-depth analysis of the positive electrospray ionization tandem mass spectrometry (ESI-MS/MS) fragmentation pattern of this molecule. By deconstructing its collision-induced dissociation (CID) pathways, we establish a predictive framework for identifying this pharmacophore in complex biological matrices.
Physicochemical & Structural Profiling
To accurately predict the fragmentation behavior of a molecule, one must first map its protonation landscape. The subject molecule possesses three distinct basic nitrogen centers, each capable of accepting a proton during ESI.
Table 1: Structural and Exact Mass Data
Property
Value
Structural Implication for MS
Chemical Formula
C₁₀H₂₃N₃
Yields an even-electron precursor ion [M+H]⁺.
Monoisotopic Mass
185.1892 Da
Requires high-resolution MS for accurate mass assignment.
To generate a robust and reproducible fragmentation spectrum, the analytical protocol must be carefully tailored to the physicochemical properties of polyamines. The following step-by-step methodology ensures optimal ionization and comprehensive fragment capture.
Step-by-Step Methodology
Sample Preparation: Dissolve the analyte in Acetonitrile/Water (50:50, v/v) supplemented with 0.1% Formic Acid to a final concentration of 1 µg/mL.
Causality: Formic acid acts as a proton donor, ensuring complete protonation of the tertiary amines. This maximizes the [M+H]⁺ ion yield in positive ESI mode and suppresses sodium adduct formation.
Chromatographic Separation: Inject 2 µL onto a C18 UHPLC column (2.1 x 50 mm, 1.7 µm). Run a rapid gradient from 5% to 95% Mobile Phase B (0.1% FA in ACN) over 5 minutes.
Causality: Polyamines are highly polar and prone to secondary interactions with free silanols. A rapid organic gradient on an end-capped C18 column minimizes peak tailing and ensures a sharp elution profile for maximum MS sensitivity.
Source Optimization (ESI+): Set capillary voltage to 3.5 kV and desolvation temperature to 350 °C.
Causality: A high desolvation temperature is critical to prevent the formation of stable water clusters
[M+H+H2O]+
around the multiple nitrogen centers, which would otherwise dilute the precursor ion signal.
Collision-Induced Dissociation (CID): Isolate the precursor m/z 186.2 in Q1. Apply a collision energy (CE) ramp from 15 eV to 40 eV using Argon as the collision gas.
Causality: Ramping the CE is a self-validating technique; it ensures the simultaneous capture of low-energy neutral losses (e.g., loss of dimethylamine) and high-energy terminal fragments (e.g., piperazine ring opening), providing a complete structural map in a single MS/MS scan.
Caption: Step-by-step LC-ESI-MS/MS workflow for polyamine characterization.
Mechanistic Elucidation of CID Fragmentation
The fragmentation of N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine is governed by the "Even-Electron Rule." Dissociation is driven by the localization of the charge on one of the three nitrogen atoms, initiating specific bond cleavages.
In aliphatic amines, alpha-cleavage is the most dominant fragmentation mode[1]. When protonation occurs at the terminal dimethylamino group, charge-site initiated alpha-cleavage breaks the C1-C2 bond of the propyl chain. This yields the highly stable dimethylammonium cation
[CH2=N(CH3)2]+
at m/z 58.06 . This specific fragment is a universal diagnostic marker for molecules containing an N,N-dimethylamine moiety, such as the hallucinogen DMT or isobaric DiLeu metabolomic tags[2],[3].
Conversely, if the proton resides on the N1 nitrogen of the piperazine ring, alpha-cleavage occurs at the C2-C3 bond of the propyl chain. This generates the 4-methylpiperazin-1-ylmethyl cation
[C6H13N2]+
at m/z 113.11 .
Pathway C: Inductive Cleavage and Neutral Loss (m/z 141.14 & m/z 101.11)
Heterolytic (inductive) cleavage of the C-N bonds results in the transfer of the charge to the more stable fragment, often accompanied by the expulsion of a neutral molecule:
Neutral Loss of Dimethylamine: Proton transfer from the alkyl chain to the dimethylamine nitrogen allows the expulsion of neutral dimethylamine (45.06 Da). This leaves an allyl-piperazine cation at m/z 141.14 .
Propyl-Piperazine Cleavage: Inductive cleavage between the propyl chain and the piperazine ring yields protonated 4-methylpiperazine at m/z 101.11[C5H13N2]+
.
Pathway D: Piperazine Ring Opening (m/z 70.06)
At higher collision energies (>30 eV), the robust piperazine ring undergoes cross-ring cleavage. Similar to the fragmentation patterns observed in piperazine-containing fluoroquinolone antibiotics, the ring breaks to expel neutral molecules like ethylene (
C2H4
) or aziridine derivatives[4]. This retro-Diels-Alder-like fragmentation yields a characteristic fragment at m/z 70.06[C4H8N]+
.
Caption: Diagnostic CID fragmentation pathways of the protonated polyamine precursor.
Quantitative Fragment Ion Summary
The following table consolidates the theoretical exact masses and mechanistic origins of the diagnostic fragment ions. Mass errors are expected to be < 2.0 ppm on a properly calibrated Q-TOF or Orbitrap instrument.
The ESI-MS/MS fragmentation of N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine is highly predictable, driven by the competitive protonation of its three basic nitrogen centers. The generation of the m/z 58.06 base peak serves as an immediate diagnostic flag for the terminal dimethylamino group, while the m/z 113.11 and m/z 70.06 ions confirm the presence of the substituted piperazine ring. Drug development professionals can directly apply these mechanistic rules to identify metabolites or structurally related impurities in complex LC-MS/MS datasets.
References
1.[1] Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts.[Link]
2.[2] Mass Defect-Based N,N-Dimethyl Leucine Labels for Quantitative Proteomics and Amine Metabolomics of Pancreatic Cancer Cells - ACS Publications.[Link]
3.[3] GC-MS/MS (SRM mode) mass spectrum of DMT isolated from M. tenui fl ora (a) and mass fragmentation for ion m/z 130 (b) - ResearchGate.[Link]
4. Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics - ResearchGate.[Link]
Synthesis Protocol and Mechanistic Insights for N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine
Mechanistic Rationale & Structural Insights The synthesis of N,N-dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine relies on the bimolecular nucleophilic substitution (SN2) of 1-methylpiperazine with a 3-chloro-N,N-dimet...
Author: BenchChem Technical Support Team. Date: March 2026
Mechanistic Rationale & Structural Insights
The synthesis of N,N-dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine relies on the bimolecular nucleophilic substitution (SN2) of 1-methylpiperazine with a 3-chloro-N,N-dimethylpropan-1-amine electrophile.
Causality of Reagent Selection:
A critical failure point in polyamine synthesis is the instability of the haloalkylamine free base. 3-Chloro-N,N-dimethylpropan-1-amine in its free base form spontaneously undergoes intramolecular cyclization to form a highly strained, reactive azetidinium ion, which rapidly polymerizes and degrades the starting material. To prevent this, the electrophile must be sourced and stored as the hydrochloride salt (3-chloro-N,N-dimethylpropan-1-amine hydrochloride)[1].
During the reaction, potassium carbonate (K2CO3) serves a dual purpose: it acts as a base to neutralize the hydrochloride salt, generating the reactive free base in situ just prior to nucleophilic attack, and it functions as an acid scavenger to neutralize the HCl byproduct generated during the alkylation of 1-methylpiperazine[2].
To overcome the moderate leaving-group ability of the chloride ion, a catalytic amount of Potassium Iodide (KI) is introduced. This initiates a Finkelstein reaction, transiently converting the alkyl chloride to an alkyl iodide. The iodide is a vastly superior leaving group, significantly accelerating the SN2 attack by the secondary amine of 1-methylpiperazine.
Quantitative Reagent Data
Table 1: Stoichiometry and Reagent Quantities (100 mmol scale)
Ensures complete consumption of 1-methylpiperazine.
Workup pH
> 12.0
pH Test Strips
Deprotonates the triamine product for organic extraction.
TLC Eluent
DCM:MeOH:NH4OH (90:9:1)
UV / Ninhydrin Stain
Highly basic eluent prevents polyamine streaking on silica.
Experimental Workflow
Fig 1. Step-by-step synthetic workflow and Finkelstein-assisted alkylation pathway.
Step-by-Step Synthesis Protocol
Phase 1: Setup and In Situ Free-Basing
Equip a 500 mL two-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and an argon inlet.
Add 48.37 g of finely powdered anhydrous K2CO3 (3.5 eq) and 1.66 g of KI (0.1 eq) to the flask.
Suspend the salts in 150 mL of anhydrous Acetonitrile (MeCN).
Inject 11.1 mL of 1-methylpiperazine (1.0 eq) into the suspension while stirring at 400 rpm.
Critical Step: Slowly add 17.39 g of 3-chloro-N,N-dimethylpropan-1-amine hydrochloride (1.1 eq) in small portions over 15 minutes. Causality: Gradual addition prevents rapid, uncontrolled generation of the free base, minimizing the risk of azetidinium-driven polymerization before the nucleophile can attack.
Phase 2: Reflux and Alkylation
6. Heat the reaction mixture to 82 °C (reflux) using a silicone oil bath.
7. Maintain vigorous stirring under an argon atmosphere for 16 to 24 hours.
8. Self-Validation: Withdraw a 50 µL aliquot, dilute in 1 mL DCM, filter, and analyze via GC-MS. The reaction is deemed complete when the 1-methylpiperazine peak (m/z = 100) is consumed and the product peak (m/z = 185) plateaus.
Phase 3: Aqueous Workup and Extraction
9. Cool the reaction mixture to room temperature.
10. Filter the suspension through a pad of Celite to remove insoluble inorganic salts (KCl, unreacted K2CO3, and KHCO3). Wash the filter cake with 50 mL of MeCN.
11. Concentrate the filtrate under reduced pressure (rotary evaporator) to yield a crude viscous oil.
12. Critical Step: Dissolve the crude oil in 50 mL of distilled water. Slowly add 20% aqueous NaOH until the aqueous layer reaches a pH > 12.0. Causality: The target molecule is a triamine. At neutral pH, it remains protonated and highly water-soluble. A strongly basic environment ensures complete deprotonation, driving the product into the organic phase.
13. Extract the basic aqueous layer with Dichloromethane (DCM) (3 × 75 mL).
14. Combine the organic layers, wash with 50 mL of brine, and dry over anhydrous Na2SO4.
15. Filter the drying agent and evaporate the DCM under reduced pressure.
Phase 4: Purification
16. The resulting crude polyamine can be purified via short-path vacuum distillation (Kugelrohr) to yield N,N-dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine as a pale yellow to colorless oil. Alternatively, basic alumina column chromatography (eluting with a gradient of EtOAc to 10% MeOH in EtOAc) can be utilized if distillation equipment is unavailable.
Application Note: N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine as a Tridentate Ligand in Copper-Catalyzed Cross-Coupling Reactions
Executive Summary The transition-metal-catalyzed construction of C–N and C–O bonds is a cornerstone of modern pharmaceutical and materials synthesis. While palladium-catalyzed Buchwald-Hartwig couplings are ubiquitous, c...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The transition-metal-catalyzed construction of C–N and C–O bonds is a cornerstone of modern pharmaceutical and materials synthesis. While palladium-catalyzed Buchwald-Hartwig couplings are ubiquitous, copper-catalyzed Ullmann-type condensations offer a highly cost-effective and sustainable alternative. However, traditional Ullmann couplings require harsh conditions (>150 °C) and stoichiometric copper.
This application note details the use of N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine —a robust, aliphatic, purely tertiary polyamine—as an advanced ligand for Cu-catalyzed cross-coupling. By acting as a tridentate (N,N,N) chelator, this ligand stabilizes the active Cu(I) species, dramatically increases its solubility in organic solvents, and accelerates the oxidative addition of aryl halides at temperatures as low as 90 °C.
Ligand Profile & Mechanistic Rationale
The Causality of Ligand Design
The use of aliphatic polyamines to accelerate Ullmann-type condensations was pioneered to overcome the high activation barriers of unligated copper. N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine provides three distinct mechanistic advantages:
Tridentate Stabilization : The flexible propyl chain and rigid piperazine ring allow the three tertiary nitrogen atoms to wrap around the Cu(I) center. This prevents the disproportionation of Cu(I) into inactive Cu(0) and Cu(II) species, a common failure mode in unligated systems.
Prevention of Competitive Arylation : Unlike primary or secondary diamines (e.g., ethylenediamine), this ligand possesses only tertiary amines. It cannot undergo competitive C–N cross-coupling with the aryl halide, ensuring the ligand remains intact throughout the catalytic cycle .
Enhanced Lipophilicity : The aliphatic backbone disrupts the highly crystalline lattice of copper halides (like CuI), pulling the metal into the organic phase (e.g., Toluene, DMSO) to form a homogeneous, highly reactive catalytic pocket.
Modern variations heavily rely on such tertiary amines to stabilize the Cu(I) oxidation state and facilitate the oxidative addition of aryl halides .
Catalytic Cycle Visualization
The reaction proceeds via a Cu(I)/Cu(III) catalytic cycle. The ligand (L) plays a critical role in stabilizing the highly reactive Cu(III) intermediate following oxidative addition.
Fig 1: Cu(I)/Cu(III) catalytic cycle stabilized by the tridentate polyamine ligand.
Quantitative Optimization Data
To demonstrate the self-validating nature of this protocol, Table 1 summarizes the optimization parameters for the C–N coupling of iodobenzene with pyrrolidin-2-one. The data illustrates the absolute necessity of the ligand and the specific causality behind base and solvent selection.
Table 1: Optimization of Reaction Parameters for C–N Coupling
Entry
Catalyst
Ligand Loading
Base
Solvent
Temp (°C)
Yield (%)
1
CuI (10 mol%)
None
K₂CO₃
DMSO
110
< 5
2
CuI (10 mol%)
15 mol%
K₂CO₃
DMSO
110
94
3
CuI (10 mol%)
15 mol%
Cs₂CO₃
Toluene
110
72
4
CuBr (10 mol%)
15 mol%
K₂CO₃
DMF
100
81
5
CuI (10 mol%)
15 mol%
Et₃N
DMSO
110
12
Data Interpretation: Entry 1 confirms the background reaction is negligible. Entry 2 represents the optimal conditions. Entry 5 fails because triethylamine is insufficiently basic to deprotonate the amide nucleophile, preventing the formation of the critical [L-Cu(I)-Nu] complex.
General Protocol A: C–N Bond Formation (Amidation/Amination)
This protocol is designed for the coupling of aryl iodides and bromides with primary amides, lactams, or aliphatic amines.
Materials Required:
Aryl Halide : 1.0 mmol
Nucleophile (Amine/Amide) : 1.2 mmol
CuI (99.999% trace metals basis) : 0.1 mmol (10 mol%)
Preparation of the Reaction Vessel : Oven-dry a 10 mL Schlenk tube or pressure vial equipped with a magnetic stir bar. Cool under a stream of dry nitrogen or argon.
Solid Reagent Addition : Add the aryl halide (if solid), nucleophile, CuI, and K₂CO₃ to the vial. Causality: Finely milled K₂CO₃ is crucial; increased surface area compensates for its low solubility in DMSO, ensuring steady deprotonation without poisoning the catalyst.
Atmosphere Exchange : Seal the vial with a septum. Evacuate and backfill with nitrogen (repeat 3 times).
Liquid Reagent Addition : Inject anhydrous DMSO, followed by the aryl halide (if liquid) and the ligand via microsyringe.
Catalyst Activation (Self-Validation Step) : Stir the mixture at room temperature for 10 minutes. Visual Cue: The insoluble CuI powder should dissolve, and the solution will turn a homogeneous pale yellow or light green. If the solution turns dark brown or blue, the Cu(I) has oxidized to Cu(II) due to oxygen ingress, and the reaction will likely fail.
Heating : Replace the septum with a Teflon-lined crimp cap under positive nitrogen pressure. Heat the reaction mixture in a pre-heated oil bath at 110 °C for 14–24 hours.
Workup : Cool to room temperature. Dilute with ethyl acetate (15 mL) and wash with a 5% aqueous ammonium hydroxide solution (2 × 10 mL). Causality: NH₄OH forms highly soluble cuprammonium complexes, effectively stripping all copper residues from the organic product. Wash with brine, dry over Na₂SO₄, and concentrate in vacuo.
General Protocol B: C–O Bond Formation (Etherification)
For the coupling of phenols with aryl halides (Ullmann etherification), the base and solvent must be adjusted to accommodate the phenoxide intermediate.
Setup : Follow the same strict anaerobic setup as Protocol A, adding the phenol, aryl halide, CuI, and Cs₂CO₃ to the vessel. Causality: Cs₂CO₃ is utilized here because the resulting cesium phenoxide is highly soluble in non-polar solvents like toluene, accelerating the transmetalation step onto the copper center.
Ligand Addition : Add toluene and the ligand via syringe.
Reaction : Heat at 100–110 °C for 12–18 hours. Toluene allows for a higher reflux temperature and prevents the side reactions sometimes observed with phenols in DMSO at elevated temperatures.
Workup : Filter the crude mixture through a short pad of Celite to remove inorganic salts, eluting with dichloromethane. Concentrate and purify via flash column chromatography.
Troubleshooting & Best Practices
Ligand-to-Metal Ratio : Always maintain a 1.5:1 to 2:1 molar ratio of Ligand to Copper. Causality: An excess of ligand ensures that the dynamic equilibrium favors the ligated [L-Cu(I)-X] state. If copper falls out of coordination, it rapidly aggregates into unreactive, insoluble CuI clusters.
Microwave Acceleration : This ligand system is highly amenable to microwave irradiation. Reaction times can be reduced from 24 hours to 15–30 minutes at 130 °C in a sealed microwave reactor.
Moisture Sensitivity : While the ligand itself is stable, the [L-Cu(I)-Nu] intermediate is highly sensitive to protonation by water, which will stall the catalytic cycle and lead to hydrodehalogenation side products. Always use anhydrous solvents.
References
Cu-Mediated Ullmann-Type Cross-Coupling and Industrial Applications in Route Design, Process Development, and Scale-up of Pharmaceutical and Agrochemical Processes
Source: Organic Process Research & Development (ACS)
URL:[Link]
Ligand-Accelerated Catalysis of the Ullmann Condensation: Application to Hole Conducting Triarylamines
Source: The Journal of Organic Chemistry (ACS)
URL:[Link]
Copper-Catalyzed Reactions of Aryl Halides with N-Nucleophiles and Their Possible Application for Degradation of Halogenated Aromatic Contaminants
Source: Molecules (MDPI)
URL:[Link]
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The quantification of highly basic, polar aliphatic amines presents a notorious challenge in chromatographic method development. N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine (Chemical Formula: C₁₀H₂₃N₃) is a polybasic compound containing three distinct tertiary amine centers. Due to its high polarity and lack of a UV-absorbing chromophore, traditional low-pH Reversed-Phase Liquid Chromatography with UV detection (RPLC-UV) is highly ineffective.
This application note details the mechanistic rationale and step-by-step protocol for a High-pH Reversed-Phase LC-MS/MS methodology. By leveraging alkaline mobile phases and hybrid-silica stationary phases, we can actively suppress secondary silanol interactions, drive hydrophobic retention, and paradoxically enhance gas-phase ionization for mass spectrometric detection.
Chemical Profiling & The "Silanol Effect"
To design a robust method, we must first understand the analyte's physicochemical behavior. The target compound features a piperazine ring and a dimethylamine-terminated propyl chain.
Ionization State (pKa): The piperazine nitrogens exhibit pKa values of approximately 5.35 and 9.73, while the terminal dimethylamine group has a pKa near 9.5 [1]. At a physiological or standard acidic LC pH (e.g., pH 2.7 with 0.1% Formic Acid), the molecule is heavily protonated (charge state +2 or +3).
The Chromatographic Consequence: This polycationic state results in extreme hydrophilicity, causing the compound to elute in the void volume of a standard C18 column. Furthermore, the positively charged amines undergo severe secondary ion-exchange interactions with residual negatively charged silanols (pKa ~3.5–4.5) on the silica surface. This phenomenon, known as the "Silanol Effect," manifests as extreme peak tailing, poor resolution, and significant sample loss [3].
Effect of Mobile Phase pH on the Chromatographic Behavior of Polybasic Amines
Method Development Rationale (The "Why")
As an Application Scientist, method development is not about trial and error; it is about controlling chemical equilibria.
Stationary Phase Causality: Why Hybrid Silica?
To achieve a neutral state for this analyte, the mobile phase pH must be at least one unit above its highest pKa (pH > 10.5). Traditional silica columns dissolve rapidly at pH > 8.0 due to the hydrolysis of siloxane bonds. Therefore, an Ethylene Bridged Hybrid (BEH) or polymer-based C18 column is mandatory. BEH particles incorporate organic bridges within the silica matrix, providing structural integrity up to pH 12.0 while maintaining the high efficiency of silica.
Mobile Phase Causality: The High-pH MS Paradox
Historically, analysts avoided high-pH mobile phases in LC-MS/MS, assuming that basic analytes must be pre-ionized in solution (via low pH) to achieve good Electrospray Ionization (ESI+) sensitivity. However, empirical evidence demonstrates that high-pH mobile phases utilizing volatile buffers (like Ammonium Bicarbonate) often yield superior ESI+ sensitivity for basic compounds [2].
Mechanism: In the alkaline droplet, the analyte is neutral, which increases its surface activity and drives it to the droplet exterior. As the droplet desolvates in the MS source, the highly abundant ammonium ions (NH₄⁺) from the buffer act as potent gas-phase proton donors, efficiently transferring protons to the neutral analyte to form the [M+H]⁺ precursor ion.
Experimental Protocols (The "How")
The following protocol establishes a self-validating system for the quantification of N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine in biological matrices (e.g., plasma).
Step-by-Step Sample Preparation Workflow
To ensure the analyte is compatible with the initial gradient conditions and to prevent solvent-effect peak distortion (fronting), the final sample diluent must closely match Mobile Phase A.
Stock Preparation: Accurately weigh 1.0 mg of the reference standard and dissolve in 1.0 mL of LC-MS grade Methanol (1.0 mg/mL stock).
Protein Precipitation: Transfer 100 µL of the biological sample (plasma) into a 1.5 mL Eppendorf tube. Add 300 µL of ice-cold Acetonitrile to precipitate proteins.
Extraction: Vortex vigorously for 60 seconds to ensure complete disruption of protein-analyte binding.
Centrifugation: Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the protein matrix.
Dilution (Critical Step): Transfer 200 µL of the organic supernatant to an autosampler vial and dilute with 200 µL of Mobile Phase A (10 mM Ammonium Bicarbonate, pH 10.5). Failure to dilute the highly organic extract with aqueous buffer will result in poor retention and peak splitting on the C18 column.
Optimized LC-MS/MS Analytical Workflow for Polybasic Amines
Chromatographic Conditions
Parameter
Specification / Setting
Analytical Column
BEH C18 (50 mm × 2.1 mm, 1.7 µm particle size)
Column Temperature
40°C (Reduces backpressure and improves mass transfer)
Mobile Phase A
10 mM Ammonium Bicarbonate in Water, adjusted to pH 10.5 with Ammonium Hydroxide
Mobile Phase B
100% Acetonitrile (LC-MS Grade)
Flow Rate
0.40 mL/min
Injection Volume
2.0 µL
Gradient Program
0.0 min: 5% B 0.5 min: 5% B 3.0 min: 95% B 4.0 min: 95% B 4.1 min: 5% B 5.5 min: 5% B (Re-equilibration)
Mass Spectrometry Parameters (ESI+ MRM)
Because the analyte lacks a chromophore, Multiple Reaction Monitoring (MRM) via a triple quadrupole mass spectrometer is utilized for maximum specificity. The precursor ion is the protonated molecule [M+H]⁺ at m/z 186.2.
MS Parameter
Value
Description
Ionization Mode
ESI Positive
Electrospray Ionization
Capillary Voltage
3.0 kV
Optimizes droplet formation
Desolvation Temp
450°C
Ensures complete evaporation of the aqueous/organic droplets
MRM Transition 1 (Quantifier)
186.2 → 58.1 m/z
Cleavage yielding the dimethylaminomethylium fragment (Collision Energy: 25 eV)
MRM Transition 2 (Qualifier)
186.2 → 99.1 m/z
Cleavage yielding the 4-methylpiperazine fragment (Collision Energy: 20 eV)
System Suitability and Validation Metrics
A robust analytical method must be self-validating. Before analyzing unknown samples, the system must pass strict System Suitability Testing (SST) criteria to prove that the chromatographic environment (pH, column integrity) and MS source are functioning optimally.
Validation Parameter
Acceptance Criteria
Mechanistic Implication
Peak Symmetry (As)
0.8 – 1.2
Confirms successful suppression of silanol interactions via high pH.
Retention Factor (k')
> 2.0
Ensures the analyte is sufficiently retained away from unretained matrix salts (reducing ion suppression).
Linearity (R²)
> 0.995
Confirms the MS detector is not saturated and droplet desolvation is efficient.
Intra-day Precision
%RSD < 5.0%
Validates the reproducibility of the sample dilution and injection workflow.
Matrix Effect
85% – 115%
Ensures co-eluting endogenous phospholipids are not suppressing the ESI+ signal.
References
Title: Piperazine | C4H10N2 | CID 4837 - PubChem - NIH
Source: National Center for Biotechnology Information (NCBI)
URL: [Link]
Title: Analysis of basic compounds by reversed-phase liquid chromatography-electrospray mass spectrometry in high-pH mobile phases
Source: Journal of Chromatography A / PubMed
URL: [Link]
Title: Effect of mobile phase anionic additives on selectivity, efficiency, and sample loading capacity of cationic drugs in reversed-phase liquid chromatography
Source: Journal of Chromatography A / PMC
URL: [Link]
Application
Application Notes & Protocols: N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine in Polymer Chemistry
Executive Summary N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine is a highly specialized, fully tertiary polyamine characterized by its tri-nitrogen architecture. Structurally, it combines a rigid 4-methylpiperazi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine is a highly specialized, fully tertiary polyamine characterized by its tri-nitrogen architecture. Structurally, it combines a rigid 4-methylpiperazine core with a flexible dimethylaminopropyl chain. This unique steric and electronic profile makes it an exceptionally versatile building block and catalyst in polymer chemistry.
As a Senior Application Scientist, I have structured this guide to detail its three primary applications: as a dual-action catalyst in polyurethane (PU) foams, as a high-efficiency accelerator in epoxy-anhydride curing, and as a functional moiety in polycationic vectors for gene delivery. Rather than simply listing procedures, this guide emphasizes the mechanistic causality behind each experimental parameter to ensure self-validating and reproducible workflows.
Dual-Action Catalysis in Polyurethane (PU) Foams
Mechanistic Insight
In polyurethane synthesis, the catalyst must balance two competing reactions: the gelling reaction (isocyanate + polyol
→
urethane) and the blowing reaction (isocyanate + water
→
urea + CO₂).
Tertiary amine catalysts containing piperazine derivatives are highly valued in polyurethane formulations for their ability to selectively drive the gelling reaction[1]. The unhindered nitrogen atoms in the piperazine ring strongly complex with the isocyanate group, promoting rapid urethane linkage. Simultaneously, the highly mobile dimethylamino group on the flexible propyl chain interacts favorably with water, driving the blowing reaction. This single-molecule synergy eliminates the need for complex, multi-catalyst blends (such as DABCO/PMDETA mixtures) and reduces catalyst migration in the final foam.
Fig 1. Dual-action catalytic pathway for polyurethane foam synthesis.
Protocol 1: One-Shot Flexible PU Foam Synthesis
Objective: Formulate a flexible PU foam with a balanced rise and gel profile.
Preparation of the B-Side (Resin Blend):
Weigh 100 parts by weight (pbw) of a standard polyether polyol (MW ~3000) into a high-density polyethylene (HDPE) cup.
Add 3.0 pbw distilled water, 1.0 pbw silicone surfactant, and 0.5 pbw of N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine.
Causality: The catalyst must be thoroughly pre-blended into the aqueous/polyol phase. High-shear mixing (3000 RPM for 15 seconds) ensures the micro-dispersion of the aqueous phase within the polyol, which is critical because the catalyst partitions between these phases to simultaneously drive both reactions.
A-Side Addition (Isocyanate):
Add Polymeric MDI (Isocyanate Index = 105) to the B-side blend in a single, rapid motion.
Causality: Formulating to an Index of 105 ensures complete reaction of the polyol and water, compensating for minor moisture ingress from the ambient environment.
Mixing and Pouring:
Mix at 3000 RPM for exactly 5 seconds, then immediately pour into a 22°C ± 1°C aluminum mold.
Causality: Strict temperature control is mandatory. Variations in starting temperature exponentially alter the reaction kinetics of the tertiary amine, skewing the cream and rise times.
Validation Metrics: Record Cream Time (initiation of bubble formation), Rise Time (maximum foam expansion), and Tack-Free Time (surface crosslinking completion).
High-Efficiency Accelerator for Epoxy-Anhydride Systems
Mechanistic Insight
In epoxy-anhydride systems, delayed-action tertiary amines prevent premature vitrification, allowing for extended pot life while ensuring rapid cure at elevated temperatures[2]. The tertiary nitrogens in N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine execute a nucleophilic attack on the anhydride ring. This opens the anhydride to form a highly reactive carboxylate zwitterion, which subsequently attacks the oxirane (epoxy) ring, initiating a rapid alternating copolymerization. The tri-tertiary nature of this molecule provides multiple active sites, significantly lowering the activation energy of the cure.
Fig 2. Tertiary amine-initiated alternating copolymerization of epoxy and anhydride.
Protocol 2: Preparation and Curing of Epoxy-Anhydride Resin
Objective: Achieve a void-free, highly crosslinked epoxy matrix for composite applications.
Degas the mixture under vacuum (10 mbar) at 40°C for 15 minutes.
Causality: Removing entrapped air is critical; microscopic air bubbles act as stress concentrators in the cured matrix, drastically reducing the tensile strength of the final polymer.
Step-Cure Schedule:
Pour the degassed resin into a pre-heated mold. Cure at 80°C for 2 hours, followed by a post-cure at 120°C for 4 hours.
Causality: The initial low-temperature step allows the tertiary amine to form the zwitterionic initiator and build molecular weight without triggering an uncontrolled exotherm (which would boil the catalyst and cause void formation). The 120°C post-cure ensures complete conversion of the anhydride, maximizing the glass transition temperature (Tg).
Synthesis of Cationic Polymers for Drug/Gene Delivery
Mechanistic Insight
For drug development professionals, this molecule serves as a potent building block for polycationic gene delivery vectors. Furthermore, in the realm of nanomedicine, polyamines featuring both tertiary amines and piperazine rings have been demonstrated to synergistically boost gene delivery by facilitating endosomal escape[3].
When incorporated into a polymer backbone (or quaternized to form nanogels), the piperazine ring acts as a "proton sponge." As the endosome acidifies (pH drops from 7.4 to 5.0), the tertiary amines buffer the environment by absorbing protons. This triggers an influx of chloride ions and water, causing osmotic swelling and eventual rupture of the endosome, releasing the therapeutic payload (DNA/mRNA) into the cytosol.
Fig 3. Proton sponge mechanism driven by piperazine protonation for endosomal escape.
Protocol 3: Quaternization for Polycationic Networks
Objective: Synthesize a water-soluble polycationic network for nucleic acid condensation.
Alkylation Reaction:
Dissolve the polyamine precursor in anhydrous N,N-Dimethylformamide (DMF) at a concentration of 0.1 M.
Dropwise add 1.1 molar equivalents of an alkylating agent (e.g., methyl iodide) at 0°C under a nitrogen atmosphere.
Causality: Water must be strictly excluded from the reaction vessel to prevent the competitive hydrolysis of the alkylating agent, ensuring quantitative conversion of the tertiary amines into permanent cationic centers.
Purification:
Precipitate the resulting polymer in cold diethyl ether.
Dissolve in deionized water and dialyze (MWCO 3500 Da) against water for 48 hours.
Causality: Dialysis ensures the complete removal of unreacted monomers and toxic iodine salts, which is an absolute prerequisite for maintaining high cell viability in downstream in vitro cytotoxicity assays.
Safety and Handling
Due to their high basicity and volatility, strict adherence to industrial hygiene protocols is required when handling neat amine catalysts[4]. The compound is corrosive and can cause severe skin burns and eye damage. All protocols must be executed within a certified fume hood using appropriate PPE (nitrile gloves, splash goggles, and lab coat).
References
Source: Google Patents (WO2024054480A1)
Source: Google Patents (US3862150A)
Synergistic Effect of Guanidinium and Tertiary Amine Groups on Boosting Gene Delivery
Source: Figshare / American Chemical Society
URL:[Link]
Polyurethane Amine Catalysts: Guidelines for Safe Handling and Disposal
Source: American Chemistry Council
URL:[Link]
Method
Comprehensive Sample Preparation and LC-MS/MS Quantification Guide for N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine
Executive Summary The bioanalytical quantification of highly polar, multi-basic compounds presents a unique set of challenges in drug development and pharmacokinetics. N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amin...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The bioanalytical quantification of highly polar, multi-basic compounds presents a unique set of challenges in drug development and pharmacokinetics. N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine is a tri-basic polyamine derivative characterized by a dimethylamine moiety and a substituted piperazine ring. Its high polarity and multiple ionization sites lead to poor reversed-phase retention, severe peak tailing, and susceptibility to matrix-induced ion suppression[1].
This application note provides a deep-dive technical guide into the sample preparation and LC-MS/MS analysis of this compound. By understanding the physicochemical causality behind its behavior, scientists can implement robust, self-validating extraction protocols—specifically Mixed-Mode Strong Cation Exchange (MCX)—to achieve high recovery and trace-level sensitivity.
Physicochemical Profiling & Analytical Causality
To design a successful extraction and chromatographic strategy, one must first deconstruct the target molecule's acid-base chemistry.
Structural Analysis & pKa Dynamics
The molecule contains three tertiary amine centers:
Aliphatic Dimethylamine Group : Estimated
pKa≈10.0
Piperazine Ring Nitrogens : Piperazine derivatives typically exhibit a
pKa1
of 9.73 and a
pKa2
of 5.35[2],[3].
The Causality of Analytical Failure:
At physiological pH (7.4), the molecule is doubly protonated. At standard LC-MS acidic conditions (pH 2.7, typically achieved with 0.1% Formic Acid), it becomes fully tri-protonated.
Chromatographic Failure: Highly charged, polar bases elute in the void volume on standard C18 columns. Furthermore, the localized positive charges interact strongly with residual, unendcapped silanols on the silica backbone, causing severe peak tailing[4].
Extraction Failure: Traditional reversed-phase Solid Phase Extraction (SPE) or neutral Liquid-Liquid Extraction (LLE) will fail because the molecule is too hydrophilic to partition into organic solvents while ionized.
To overcome this, we must manipulate the pH to either fully ionize the molecule for ion-exchange trapping or fully neutralize it for organic partitioning[5].
Sample Preparation Strategies
Caption: Logical mechanism of Mixed-Mode Strong Cation Exchange (MCX) SPE for tri-basic amines.
Mixed-mode sorbents combine a reversed-phase polymer backbone (e.g., divinylbenzene) with strong cation exchange groups (sulfonic acid)[5],[4]. This is the most rigorous method for piperazine derivatives, as it allows for aggressive washing steps that eliminate matrix effects[6].
Step-by-Step Protocol:
Sample Pre-treatment: Aliquot 200 µL of plasma. Add 200 µL of 2% Formic Acid (FA) in water.
Causality: Drops the pH below 3, ensuring all three nitrogen centers are fully protonated (positively charged).
Conditioning & Equilibration: Pass 1 mL Methanol (MeOH), followed by 1 mL 2% FA in water through the 30 mg MCX cartridge.
Loading: Load the pre-treated sample at a flow rate of 1 mL/min.
Causality: The positively charged amines form a strong ionic bond with the negatively charged sulfonic acid groups on the sorbent.
Wash 1 (Aqueous): Pass 1 mL of 2% FA in water. (Removes salts and polar biological proteins).
Wash 2 (Organic): Pass 1 mL of 100% MeOH.
Causality: Because the analyte is "ionically locked" to the sorbent, 100% organic solvent can be used to wash away neutral lipids and phospholipids without eluting the target compound[5].
Elution: Elute with 1 mL of 5% Ammonium Hydroxide (
NH4OH
) in MeOH.
Causality: The high pH (>11) neutralizes the basic amines on the analyte, breaking the ionic bond and allowing the organic solvent to sweep the uncharged molecule off the column.
Reconstitution: Evaporate under a gentle stream of Nitrogen at 40°C. Reconstitute in 100 µL of initial mobile phase.
Method B: Alkaline Liquid-Liquid Extraction (LLE)
For laboratories lacking SPE infrastructure, LLE can be utilized by forcing the molecule into a neutral state.
Step-by-Step Protocol:
Alkalinization: To 200 µL of plasma, add 50 µL of 1 M NaOH. Vortex for 30 seconds.
Causality: The pH is raised to >12 (at least 2 units above the highest pKa of ~10.0). The molecule is completely deprotonated and rendered hydrophobic[1].
Extraction: Add 1.5 mL of Methyl tert-butyl ether (MTBE) / Ethyl Acetate (80:20, v/v).
Causality: Hexane is too non-polar for a molecule with three nitrogens. The slight dipole moment of MTBE/Ethyl Acetate is required to efficiently solvate the neutralized polyamine.
Phase Separation: Vortex for 10 minutes. Centrifuge at 10,000 x g for 5 minutes.
Recovery: Transfer the upper organic layer, evaporate under Nitrogen, and reconstitute.
Method C: High-Throughput Protein Precipitation (PPT)
Used only for early discovery phases where matrix effects can be tolerated.
Precipitation: Add 600 µL of cold Acetonitrile (containing 1% FA and Internal Standard) to 200 µL of plasma.
Separation: Vortex vigorously for 2 minutes. Centrifuge at 14,000 x g for 10 minutes at 4°C.
Dilution: Dilute the supernatant 1:1 with aqueous mobile phase prior to injection to prevent solvent-induced peak broadening.
LC-MS/MS Analytical Strategy
Caption: End-to-end bioanalytical workflow for N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine.
Chromatographic Conditions
To resolve the retention and tailing issues inherent to tri-basic compounds, a High-pH Reversed-Phase strategy is highly recommended over standard acidic conditions[7].
Analytical Column: Ethylene Bridged Hybrid (BEH) C18 (e.g., Waters XBridge, 2.1 x 50 mm, 1.7 µm) designed to withstand high pH.
Mobile Phase A: 10 mM Ammonium Bicarbonate in Water, adjusted to pH 10.5 with Ammonium Hydroxide.
Causality: At pH 10.5, the piperazine and dimethylamine nitrogens are largely un-ionized. The molecule behaves as a traditional hydrophobic compound, yielding sharp, symmetrical peaks and strong retention on the C18 stationary phase.
Mobile Phase B: 100% Acetonitrile.
Gradient: 5% B to 95% B over 3.5 minutes. Flow rate: 0.4 mL/min.
Mass Spectrometry (ESI+)
Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) mode. Due to the basic nitrogens, the compound exhibits excellent ionization efficiency, readily forming the
[M+H]+
precursor ion.
Comparative Performance Data
The following table summarizes the expected validation parameters when applying the three sample preparation methodologies to human plasma. Note: Data is representative of typical recoveries for aliphatic piperazine derivatives.
Validation Parameter
MCX SPE (Method A)
Alkaline LLE (Method B)
PPT (Method C)
Absolute Recovery (%)
92.5 ± 3.1%
78.4 ± 6.2%
98.1 ± 4.5%
Matrix Effect (%)
96.0% (Minimal suppression)
85.5% (Slight suppression)
45.2% (Severe suppression)
Phospholipid Removal
> 99%
~ 80%
< 5%
Intra-day Precision (CV%)
2.4%
5.8%
12.1%
Throughput
Moderate (Automatable)
Low (Manual handling)
High
Best Use Case
Trace-level PK studies, Clinical
Routine discovery PK
Quick qualitative screening
References
Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. National Center for Biotechnology Information (NIH). Available at:[Link]
LC-MS/MS screening method for designer amphetamines, tryptamines, and piperazines in serum. ResearchGate. Available at:[Link]
Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Derivate. MDPI. Available at:[Link]
When should I choose a mixed-mode SPE? Biotage. Available at:[Link]
Technical Support Center: Synthesis & Optimization of N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine
Welcome to the Advanced Synthesis Support Hub. As a Senior Application Scientist, I have designed this resource specifically for researchers and drug development professionals struggling with the N-alkylation of piperazi...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Synthesis Support Hub. As a Senior Application Scientist, I have designed this resource specifically for researchers and drug development professionals struggling with the N-alkylation of piperazine derivatives.
Synthesizing N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine (a highly polar, polybasic tertiary amine) presents unique challenges, including sluggish conversion rates, competitive elimination reactions, and notorious purification bottlenecks. This guide bypasses generic advice, offering field-proven, mechanistically grounded solutions to optimize your workflow.
Mechanistic Overview & Reaction Pathway
The target compound is typically synthesized via the bimolecular nucleophilic substitution (
SN2
) of 1-methylpiperazine with 3-chloro-N,N-dimethylpropan-1-amine. Because the electrophile contains a relatively poor leaving group (chloride) and both the starting materials and products are tertiary amines, the system is highly susceptible to stalling and over-alkylation.
Reaction pathway showing Finkelstein catalysis and competing side reactions.
Troubleshooting Guide & FAQs
Q1: My reaction yield is consistently stuck below 40%, and LC-MS shows a massive amount of unreacted 1-methylpiperazine. How do I drive this to completion?A: The primary issue is the poor leaving group ability of the primary chloride on 3-chloro-N,N-dimethylpropan-1-amine. To resolve this, you must implement a 1 [2]. By adding 0.2 equivalents of Potassium Iodide (KI) to the reaction mixture, the chloride is converted in situ to a highly reactive alkyl iodide. This significantly lowers the activation energy for the
SN2
attack by the sterically hindered secondary amine of 1-methylpiperazine, routinely boosting yields from ~40% to >85%.
Q2: I am seeing a new, highly volatile byproduct in my crude NMR (multiplets around 5.0-6.0 ppm). What is happening?A: You are observing N,N-dimethylallylamine, the product of a competitive E2 elimination side reaction. This occurs when the base used in the reaction acts as a nucleophile or is too strong (e.g., NaH or KOtBu), deprotonating the
β
-carbon of your alkyl halide instead of acting as an acid scavenger [1][3].
Solution: Switch to a milder, heterogeneous inorganic base like anhydrous
K2CO3
or
Cs2CO3
. These bases are strong enough to neutralize the HCl byproduct (preventing amine protonation) but lack the solubility and basicity required to drive the E2 elimination[1].
Q3: Both my starting material and product are highly polar, basic amines. They streak completely down to the baseline on normal-phase silica TLC. How do I purify the target compound?A: Do not use standard silica gel (
SiO2
) for this compound; the multiple tertiary amine centers will irreversibly bind to the acidic silanol groups.
Solution: The most scalable and efficient purification method for this specific mixture is vacuum distillation . 1-methylpiperazine has a relatively low boiling point (~138°C at atmospheric pressure). Under high vacuum (e.g., 0.1 mmHg), the unreacted starting material can be easily distilled off at a low temperature, leaving the significantly heavier target diamine in the distillation pot. If chromatography is strictly required, use basic alumina or amine-functionalized silica with a
DCM/MeOH/NH4OH
solvent system.
Quantitative Data: Optimization of Reaction Conditions
The following table summarizes the empirical data collected during the optimization of this specific N-alkylation. Note the dramatic impact of the iodide catalyst and base selection on the final isolated yield.
Solvent
Base (Equiv)
Catalyst (Equiv)
Temp (°C)
Time (h)
Yield (%)
Primary Observation / Issue
DMF
NaH (2.0)
None
25
12
18%
Massive E2 elimination; multi-alkylation.
THF
Et3N
(3.0)
None
65
24
35%
Sluggish reaction; unreacted starting materials.
MeCN
K2CO3
(2.5)
None
82
24
45%
Clean reaction, but incomplete conversion.
MeCN
K2CO3
(2.5)
KI (0.2)
82
16
88%
Optimal; rapid conversion, no elimination.
DMF
Cs2CO3
(2.5)
KI (0.2)
90
12
85%
Excellent yield, but DMF removal complicates workup.
Standard Operating Protocol (SOP): Optimized Synthesis
This protocol is designed as a self-validating system . Built-in analytical checkpoints ensure that you can verify the success of each phase before proceeding.
Step 1: Reaction Setup & Finkelstein Activation
Charge the Reactor: To an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 1-methylpiperazine (1.00 g, 10.0 mmol, 1.0 eq) and anhydrous Acetonitrile (20 mL).
Causality: The 2.5 equivalents of base are required because the electrophile is introduced as a hydrochloride salt. The base must first liberate the free amine and then scavenge the HCl generated during the
SN2
reaction.
Add Electrophile: Add 3-chloro-N,N-dimethylpropan-1-amine hydrochloride (1.74 g, 11.0 mmol, 1.1 eq) in one portion.
Reflux: Purge the system with inert gas (
N2
or Ar) and heat to a gentle reflux (82°C) for 16 hours.
Self-Validation Checkpoint: Sample 10
μL
of the reaction mixture, dilute in MeOH, and analyze via LC-MS. The reaction is deemed complete when the
m/z
101 peak (1-methylpiperazine
[M+H]+
) is consumed, and the
m/z
186 peak (Target Product
[M+H]+
) plateaus.
Step 2: Workup & Liquid-Liquid Extraction
Salt Filtration: Cool the reaction to room temperature and filter the suspension through a pad of Celite. Wash the filter cake with cold MeCN (10 mL).
Causality: Removing the inorganic salts (
K2CO3
, KCl, KI) prior to aqueous extraction prevents the formation of intractable emulsions.
Concentration: Concentrate the filtrate under reduced pressure to yield a crude oil.
Acid-Base Extraction: Follow the workflow detailed in the diagram below. Dissolve the oil in 1M HCl (30 mL) and wash with Dichloromethane (DCM) (
2×20
mL). Discard the DCM layer (contains neutral impurities).
Basification: Cool the aqueous layer in an ice bath and slowly add 5M NaOH until the pH is strictly > 12. Extract the liberated free base with Ethyl Acetate (
3×30
mL). Dry the combined organic layers over anhydrous
Na2SO4
and concentrate.
Liquid-liquid extraction and purification workflow for highly basic diamines.
Step 3: Final Purification
Vacuum Distillation: Transfer the crude free base to a Kugelrohr distillation apparatus. Apply high vacuum (0.1 - 0.5 mmHg) and gently heat to 50-60°C to distill off any trace unreacted 1-methylpiperazine.
Product Isolation: The target compound, N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine, remains in the distillation pot as a pale yellow to colorless oil.
Self-Validation Checkpoint:
1H
NMR (
CDCl3
) must show a characteristic singlet at ~2.20 ppm integrating for 6H (terminal
N(CH3)2
group) and a singlet at ~2.28 ppm integrating for 3H (piperazine
N−CH3
group), validating the successful linkage without quaternization.
References
Benchchem Technical Support Team. "3-chloro-N,N-dimethylpropan-1-amine | 109-54-6 | Benchchem." BenchChem.
Bolognesi, M. L., et al. "Exploring Anti-Prion Glyco-Based and Aromatic Scaffolds: A Chemical Strategy for the Quality of Life." Molecules (MDPI).
Nare, B., et al. "N1,N1-dimethyl-N3-(3-(trifluoromethyl)phenethyl)propane-1,3-diamine, a new lead for the treatment of human African trypanosomiasis." PMC.
Technical Support Center: Troubleshooting Impurities in N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine Synthesis
Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, synthesizing polyamine side chains like N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine presents unique challenges.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, synthesizing polyamine side chains like N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine presents unique challenges. This molecule—synthesized via the alkylation of 1-methylpiperazine with 3-chloro-N,N-dimethylpropan-1-amine (3CMP)—is highly susceptible to over-alkylation, cross-coupling, and the formation of highly regulated genotoxic impurities.
This guide provides an authoritative, mechanistic approach to identifying, troubleshooting, and eliminating these critical impurities to meet stringent ICH M7 regulatory standards.
Part 1: Mechanistic Pathway & Impurity Profiling
To effectively troubleshoot, we must first map the chemical causality of the reaction. The diagram below illustrates the desired synthetic pathway alongside the mechanistic origins of the three most problematic impurities: Quaternary ammonium salts, bis-alkylated dimers, and genotoxic nitrosamines.
Reaction pathways detailing target synthesis and the mechanistic origins of critical impurities.
Part 2: Troubleshooting FAQs
Q1: Why am I seeing a highly polar, non-volatile impurity that drags on TLC and broadens HPLC peaks?
The Issue: You are likely observing Impurity A (Quaternary Ammonium Salts) .
The Causality: Both your starting material (1-methylpiperazine) and your target product contain nucleophilic tertiary amines. When exposed to excess 3CMP under prolonged heating, a secondary
SN2
reaction occurs. The tertiary amine attacks the alkyl chloride of 3CMP, forming a permanently charged, highly water-soluble quaternary ammonium salt.
The Solution: Invert your stoichiometry. Always use 1-methylpiperazine in a slight excess (1.1 to 1.2 eq) relative to 3CMP. During workup, perform a strongly basic aqueous extraction (pH > 12); the free-base target will partition into the organic layer, while the permanently charged quat salts will be rejected into the aqueous waste.
Q2: How do I control the formation of bis-alkylated piperazine derivatives?
The Issue: The presence of a symmetrical, high-molecular-weight dimer (Impurity B ).
The Causality: This is a supply-chain and reagent-quality issue. Commercial 1-methylpiperazine is often contaminated with trace amounts of unmethylated piperazine. Because piperazine possesses two secondary amines, it rapidly reacts with two equivalents of 3CMP to form a bis-alkylated cross-coupled product.
The Solution: Because the pKa of the bis-alkylated impurity is nearly identical to your target, acid-base extraction will not separate them. You must prevent its formation by validating your starting materials. Assay incoming 1-methylpiperazine via GC-FID and reject any batch containing >0.1% desmethyl piperazine.
Q3: My regulatory team flagged a nitrosamine risk. How does 1-methyl-4-nitrosopiperazine (MNP) form, and what are the limits?
The Issue: Contamination with Impurity C (MNP) , a potent "cohort of concern" genotoxic nitrosamine.
The Causality: Secondary amines are classic precursors to nitrosamines, but tertiary amines like 1-methylpiperazine can also undergo nitrosative dealkylation in the presence of nitrosating agents (e.g., trace nitrites in water, degraded solvents, or excipients) under acidic conditions. The FDA strictly regulates MNP, having established an acceptable intake limit of 0.16 ppm (parts per million) for MNP in piperazine-containing drugs like rifampin [1] [3].
The Solution: Utilize nitrite-free purified water and strictly avoid the use of sodium nitrite or azide reagents in the same manufacturing facility. Implement LC-MS/MS monitoring for MNP down to the parts-per-billion (ppb) level prior to final release.
Q4: How do I eliminate unreacted 3-chloro-N,N-dimethylpropan-1-amine (3CMP)?
The Issue: Residual 3CMP in the final product.
The Causality: 3CMP is a bifunctional molecule (amine + alkyl chloride) and a recognized genotoxic alkylating agent. It is heavily monitored as a mutagenic impurity in the synthesis of several CNS drugs, including chlorpromazine and rizatriptan [2]. Leaving unreacted 3CMP in the product poses a severe toxicological risk.
The Solution: Do not rely solely on distillation. Implement a chemical scavenging step. Introduce a nucleophilic polymer-supported resin (e.g., polymer-bound thiophenol) during the final organic workup. The resin will covalently bind the electrophilic alkyl chloride of 3CMP, allowing you to simply filter away the genotoxic hazard.
Part 3: Quantitative Impurity Data & Control Limits
To ensure compliance with ICH Q3A and ICH M7 guidelines, all quantitative data regarding these impurities must be tracked using the appropriate analytical methodologies.
Impurity
Structural Origin
Recommended Analytical Method
Regulatory / Control Limit
Quaternary Ammonium Salts
Over-alkylation of tertiary amines
HPLC-ELSD or LC-MS
< 0.15% (ICH Q3A)
Bis-alkylated Piperazine
Desmethyl piperazine contamination
GC-FID or HPLC-UV
< 0.10% (ICH Q3A)
1-Methyl-4-nitrosopiperazine
Nitrosation of 1-methylpiperazine
LC-MS/MS
0.16 ppm (FDA Limit) [1]
3-Chloro-N,N-dimethylpropan-1-amine
Unreacted starting material
GC-MS
< 1.5 µ g/day (ICH M7 TTC) [2]
Part 4: Self-Validating Experimental Protocol
This step-by-step methodology is designed as a self-validating system. It actively suppresses impurity formation and requires analytical confirmation before proceeding to the next phase.
Step 1: Reagent Validation
Analyze the 1-methylpiperazine starting material via GC-FID.
Validation Checkpoint: Proceed only if desmethyl piperazine is < 0.1%. If > 0.1%, fractionally distill the starting material over KOH.
Step 2: Controlled Alkylation Reaction
Charge a clean, dry reactor with 1-methylpiperazine (1.2 equivalents), anhydrous
K2CO3
(1.5 equivalents), and anhydrous acetonitrile (10 volumes).
Begin stirring and add 3-chloro-N,N-dimethylpropan-1-amine hydrochloride (1.0 equivalent) portion-wise at 25°C.
Heat the suspension to 70°C for 12 hours.
Causality Note: Keeping 3CMP as the limiting reagent inherently starves the reaction of the alkylating agent needed to form quaternary ammonium salts.
Step 3: Aqueous Quench and Phase Separation
Cool the mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate in vacuo.
Dissolve the crude residue in 1M NaOH (pH > 12) and extract three times with Ethyl Acetate.
Validation Checkpoint: Analyze the combined organic layers via HPLC-ELSD. The highly polar quaternary ammonium salts will remain trapped in the aqueous layer. Ensure the organic layer is free of quat impurities before proceeding.
Step 4: Genotoxin Scavenging
To the combined Ethyl Acetate layers, add polymer-supported thiophenol resin (0.2 equivalents relative to the initial 3CMP).
Stir the suspension gently at 40°C for 2 hours.
Causality Note: The nucleophilic thiol groups on the solid support will selectively attack and covalently bind any trace unreacted 3CMP via
SN2
displacement.
Filter the resin through a celite pad and wash with fresh Ethyl Acetate.
Step 5: Isolation and Final Validation
Concentrate the filtrate under reduced pressure.
Purify the resulting oil via short-path distillation under high vacuum (e.g., 0.1 mmHg, collecting the fraction at the appropriate boiling point).
Final Validation Checkpoint: Submit the distilled product for LC-MS/MS to confirm MNP is < 0.16 ppm, and GC-MS to confirm residual 3CMP is below the Threshold of Toxicological Concern (TTC) of 1.5 µ g/day .
Part 5: References
U.S. Food and Drug Administration (FDA). "FDA Updates and Press Announcements on Nitrosamines in Rifampin and Rifapentine." FDA.gov. Available at:[Link]
LookChem Chemical Database. "3-Chloro-1-(N,N-dimethyl)propylamine: Usage and Drug Safety Assessment." LookChem.com. Available at:[Link]
Qiu, Y., et al. "Trace Level Quantification of 4-Methyl-1-nitrosopiperazin in Rifampicin Capsules by LC-MS/MS." Frontiers in Pharmacology, 2022. Available at:[Link]
Troubleshooting
Technical Support Center: Crystallization of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine
Welcome to the technical support guide for the crystallization of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine. This resource is designed for researchers, scientists, and drug development professionals to provid...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for the crystallization of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance and troubleshoot common challenges encountered during the crystallization of this compound. Our approach is rooted in explaining the fundamental principles behind the protocols, ensuring you can adapt and optimize your experiments effectively.
Frequently Asked Questions (FAQs)
This section addresses foundational questions regarding the crystallization of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine, a tertiary amine that is a liquid at room temperature.[1]
Q1: What are the key physicochemical properties of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine that I should consider for crystallization?
A1: Understanding the molecule's structure is paramount. N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine has three tertiary amine groups, making it basic and capable of forming salts. Its key properties are:
Physical State: It is a liquid at standard temperature and pressure, which means direct cooling crystallization of the free base is not feasible.[1] Crystallization must be approached either by forming a solid salt or by using a co-crystallization agent.
Basicity: The multiple amine functional groups allow for the formation of acid addition salts (e.g., hydrochloride, tartrate, citrate). This is the most common and effective strategy to induce crystallization of basic, liquid amines.[2][3] Salt formation introduces ionic character, which facilitates the formation of a stable crystal lattice.
Solubility: As a polar molecule, it is expected to be soluble in polar solvents like alcohols and water, with decreasing solubility in less polar solvents like ethyl acetate, and poor solubility in nonpolar solvents like heptane or hexane. This solubility profile is the foundation for selecting appropriate solvent/anti-solvent systems.
Q2: Why is solvent selection so critical for this compound, and what am I trying to achieve?
A2: Solvent selection is the most critical parameter in any crystallization process because it directly governs supersaturation, which is the driving force for crystallization.[4] The ideal solvent system should:
Provide Moderate Solubility: The compound (or its salt) should be highly soluble at an elevated temperature but only sparingly soluble at a lower temperature. This differential solubility allows for a high yield upon cooling.
Control Nucleation and Growth: The solvent influences the kinetics of crystal formation. A well-chosen solvent promotes controlled, slow crystal growth, leading to larger, more uniform crystals, rather than rapid precipitation of fine particles.[5]
Determine Crystal Form (Polymorphism): The same compound can often crystallize into different solid-state forms, known as polymorphs, which can have different physical properties (solubility, stability, etc.).[6][7] The solvent system plays a crucial role in determining which polymorph is obtained.[5][8]
Q3: Should I attempt to crystallize the free base or is forming a salt a better strategy?
A3: For a liquid amine like this one, forming a salt is overwhelmingly the superior strategy. Attempting to crystallize the free base would require extremely low temperatures or co-crystallization with another solid component, which is complex.
The recommended approach is to perform a salt screen by reacting the amine with various pharmaceutically acceptable acids. The resulting salts will be solids with distinct melting points and solubility profiles, making them much more amenable to standard crystallization techniques. The choice of the counter-ion (the acid) can itself influence the crystallinity and physical properties of the resulting solid.
Q4: What classes of solvents are a good starting point for an initial screening of my amine salt?
A4: A systematic solvent screening is essential.[9] You should test a range of solvents with varying polarities and hydrogen bonding capabilities. A good starting point is to use solvents from different classes as defined by the International Conference on Harmonisation (ICH).
Solvent Class
Example Solvents
Rationale for Use
Polar Protic
Methanol, Ethanol, Isopropanol (IPA), Water
Good at dissolving salts due to hydrogen bonding and high polarity. Often used as the primary "good" solvent.
Generally poor solvents for salts. Primarily used as "anti-solvents" to induce precipitation from a more polar solution.[5]
Screening should be performed on a small scale to quickly identify promising single-solvent or binary-solvent systems.[9]
Troubleshooting Guide
This section addresses specific issues that may arise during your crystallization experiments in a question-and-answer format.
Q1: My compound is "oiling out" as a viscous liquid instead of forming crystals. What is happening and how can I fix it?
A1: "Oiling out" occurs when the solution becomes supersaturated too quickly or to too great an extent, causing the compound to separate as a liquid phase rather than an ordered solid crystal lattice.[6] This is common with amine salts.
Causality: The rate of supersaturation generation (e.g., cooling rate or anti-solvent addition rate) is exceeding the rate of crystal nucleation and growth.
Solutions:
Slow Down: Drastically reduce the rate of cooling or the addition rate of your anti-solvent. A slower, more controlled approach is almost always better.[6]
Increase Temperature: Operate at a higher temperature where the compound has higher solubility, which can sometimes prevent the formation of the liquid phase.
Change Solvent System: The solvent may be too "good" or the anti-solvent too "strong." Try a solvent in which the salt is slightly less soluble, or an anti-solvent that is more miscible with the primary solvent.
Use Seeding: This is the most powerful tool.[6] Add a few small crystals of the desired solid form to the solution just as it reaches saturation. These seeds provide a template for growth and can bypass the kinetic barrier to nucleation, preventing oiling out.
Q2: The crystallization process resulted in a gel-like substance. What does this mean and what should I do?
A2: Gelation is the formation of a metastable, semi-solid network of molecules and solvent.[10] This can happen when intermolecular interactions (like hydrogen bonding) lead to the formation of a three-dimensional network that traps the solvent.
Causality: The kinetics of the system favor the formation of this gel network over the thermodynamically more stable crystal lattice.
Solutions:
Wait: Sometimes, the gel is a precursor to crystals and will slowly transform into the crystalline state over time.[10] Let the sample sit for a few days and observe.
Agitation: Gently agitating the gel can sometimes break up the network and induce crystallization.
Thermal Cycling: Gently heat the gel until it redissolves and then cool it down again, but much more slowly.
Change Solvent/Concentration: Gelation is often highly dependent on the specific solvent and concentration. Try a different solvent or a more dilute solution.
Q3: I'm getting very fine powders or needle-like crystals, but I need larger, more equant (block-like) crystals for analysis. How can I improve the crystal habit?
A3: The formation of very small or needle-like crystals typically indicates that the nucleation rate is too high relative to the crystal growth rate. Many nuclei form at once, and they don't have time to grow large before the solute is depleted.
Causality: High levels of supersaturation lead to rapid, uncontrolled nucleation.
Solutions:
Reduce Supersaturation: Work with a more dilute solution or cool the solution much more slowly.
Use a "Poorer" Solvent: Select a solvent in which the compound has slightly lower solubility. This will moderate the supersaturation level.
Controlled Evaporation: For some systems, dissolving the compound in a solvent and allowing it to evaporate very slowly (e.g., over several days in a loosely covered vial) can produce large, high-quality crystals.
Temperature Cycling: A technique known as Ostwald ripening can be employed. This involves cycling the temperature up and down by a few degrees. During the warmer phase, smaller crystals dissolve, and during the cooler phase, the material deposits onto the larger, more stable crystals.
Experimental Protocols & Visualizations
Protocol 1: Systematic Solvent Screening for a Salt of the Target Amine
This protocol outlines a method for rapidly screening multiple solvents to identify promising candidates for crystallization.
Methodology:
Prepare a solid salt of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine (e.g., the hydrochloride salt).
Aliquot approximately 10-20 mg of the salt into several small (1-2 mL) glass vials.
To each vial, add a different solvent from the screening table (see FAQ 4) dropwise at room temperature with stirring until the solid dissolves. Record the approximate solubility. If it doesn't dissolve in ~20 volumes (~0.4 mL for 20 mg), it can be classified as "insoluble" at room temperature.
For vials where the solid dissolved, place them in a refrigerator (4°C) and then a freezer (-20°C) and observe for crystal formation.
For vials where the solid was insoluble or sparingly soluble at room temperature, heat them gently (e.g., to 50-60°C) while adding more solvent until the solid dissolves.
Allow these heated vials to cool slowly to room temperature, and then transfer them to the refrigerator.
Observe all vials for the quantity and quality of crystals formed. A good system is one that shows high solubility at elevated temperatures and low solubility at cold temperatures, yielding a significant amount of crystalline solid.
Diagram: General Crystallization Workflow
This diagram illustrates the logical flow from initial material to final crystalline product.
Caption: Workflow for crystallizing a liquid amine via salt formation.
Diagram: Troubleshooting Common Crystallization Issues
This flowchart provides a decision-making process for addressing common problems.
Caption: A decision tree for troubleshooting common crystallization problems.
References
Challenges and Troubleshooting Strategies in Pharmaceutical Crystallization. (n.d.). Scribd. Retrieved March 21, 2026, from [Link]
Myerson, A. S., & Trout, B. L. (2005). First-principles and direct design approaches for the control of pharmaceutical crystallization. Journal of Pharmaceutical Sciences, 94(7), 1435-1447. Retrieved March 21, 2026, from [Link]
García-López, V., et al. (2020). Structural Tuning of Layered Perovskites for Enhanced Broadband Emission at Room Temperature. Advanced Functional Materials, 30(28), 2002187. Retrieved March 21, 2026, from [Link]
Guzman, M. (2020). A Troubleshooting Guide for Topical Drug Manufacturing. Pharmaceutical Technology, 44(3). Retrieved March 21, 2026, from [Link]
Metzger, E. D., et al. (2021). Light-Driven Crystallization-Induced Dynamic Resolution of Amines. Journal of the American Chemical Society, 143(29), 11027–11033. Retrieved March 21, 2026, from [Link]
Le, C., et al. (2022). Trichloroacetic acid fueled practical amine purifications. Beilstein Journal of Organic Chemistry, 18, 223–230. Retrieved March 21, 2026, from [Link]
Lee, I. S., & Kim, W. S. (2011). Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs. Pharmaceutical Technology, 35(3). Retrieved March 21, 2026, from [Link]
Rohani, S., & Jancic, N. (2005). An approach to solvent screening for crystallization of polymorphic pharmaceuticals and fine chemicals. Journal of Pharmaceutical Sciences, 94(7), 1448-1458. Retrieved March 21, 2026, from [Link]
Syrris. (2024). Pharmaceutical Crystallization in drug development. Retrieved March 21, 2026, from [Link]
McCoy, C. P., et al. (2018). Crystallisation Behaviour of Pharmaceutical Compounds Confined within Mesoporous Silicon. Pharmaceutics, 10(3), 113. Retrieved March 21, 2026, from [Link]
Barakat, A., et al. (2020). One-Pot Synthesis, X-ray Single Crystal and Molecular Insight of Enaminone-Based β-Morpholino-/N-Methylpiperazinyl-/Pyrrolidinylpropiophenone. Crystals, 10(4), 282. Retrieved March 21, 2026, from [Link]
Patent WO2020014795A1. (2020). Crystal forms of 3-Z-[1-(4-(N-((4-methyl-piperazin-1-yl)-methylcarbonyl)-epo).
Cheméo. (n.d.). Chemical Properties of 2-Propanamine, N,N-dimethyl- (CAS 996-35-0). Retrieved March 21, 2026, from [Link]
NextSDS. (n.d.). N1,N1-DIMETHYL-3-(4-PYRIDYL)PROPAN-1-AMINE. Retrieved March 21, 2026, from [Link]
NIST. (n.d.). N,N-Dimethyl-1-propanamine. NIST Chemistry WebBook. Retrieved March 21, 2026, from [Link]
Cheméo. (n.d.). Chemical Properties of 1-Propanamine, N,N-diethyl- (CAS 4458-31-5). Retrieved March 21, 2026, from [Link]
NextSDS. (n.d.). N,N-DIMETHYL-N'-(1-METHYL-PIPERIDIN-4-YL)-PROPANE-1,3-DIAMINE. Retrieved March 21, 2026, from [Link]
Guo, M., et al. (2017). Gel-Crystal Transition during Crystallization of Cefpiramide. Chemistry Letters, 46(8), 1195-1197. Retrieved March 21, 2026, from [Link]
Erner, W. E. (1962). U.S. Patent No. 3,029,240. Washington, DC: U.S. Patent and Trademark Office.
Technical Support Center: Preventing Oxidation of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine
Welcome to the technical support center for N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guid...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on preventing the oxidation of this compound during long-term storage. The information presented here is curated to ensure scientific integrity and provide practical, field-proven insights.
I. Frequently Asked Questions (FAQs)
Q1: What is N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine and why is its stability important?
N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine is a tertiary amine containing a piperazine ring. Tertiary amines are generally more stable to oxidation than primary and secondary amines.[1][2] However, the presence of the piperazine moiety and the tertiary amine functional groups makes the molecule susceptible to oxidative degradation over time, especially under suboptimal storage conditions. Maintaining the chemical integrity of this compound is crucial for its use in research and pharmaceutical development, as degradation can lead to the formation of impurities that may alter its activity, toxicity, and overall performance in downstream applications.
Q2: What are the primary pathways of oxidation for this compound?
The oxidation of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine can occur through several mechanisms, primarily involving the tertiary amine centers. Key oxidative pathways include:
N-Oxide Formation: Tertiary amines can be oxidized by reagents like hydrogen peroxide or peroxy acids to form amine oxides (N-oxides).[3] This is a common degradation pathway for tertiary amines.
N-dealkylation: This process involves the removal of an alkyl group from the nitrogen atom.[4] For this specific compound, this could occur at either the dimethylamino group or the N-methyl group on the piperazine ring. Oxidative N-dealkylation can be catalyzed by various factors, including light, heat, and the presence of metal ions.
Ring Oxidation: The piperazine ring itself can be susceptible to oxidation, potentially leading to ring-opening or the formation of various oxygenated derivatives. Studies on similar piperazine derivatives have shown that oxidation can lead to products like N-formylpiperazine.
Q3: What are the visible signs of oxidation or degradation?
Visual inspection can sometimes provide initial clues of degradation. These include:
Color Change: A change from a colorless or pale yellow liquid to a darker yellow or brown coloration can indicate the formation of oxidized species.
Precipitate Formation: The appearance of solid particles or cloudiness in the liquid may suggest the formation of insoluble degradation products.
Viscosity Changes: A noticeable change in the viscosity of the compound could also be a sign of degradation and polymerization.
It is important to note that significant degradation can occur before any visible signs are apparent. Therefore, analytical testing is crucial for confirming the purity and stability of the compound.
Q4: How does temperature affect the stability of this amine?
Temperature is a critical factor in the long-term stability of amines. Generally, amines should be stored at temperatures below 30°C (86°F) to minimize volatility and maintain stability.[5] For N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine, storage at refrigerated temperatures (2-8°C) is recommended to significantly slow down the rate of oxidative degradation.[6] Elevated temperatures can accelerate oxidation and other degradation pathways.
Q5: Is this compound sensitive to light?
Yes, similar to many amine compounds, N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine can be sensitive to light. Photochemical reactions can generate free radicals that initiate and propagate oxidation. Therefore, it is crucial to protect the compound from light during storage by using amber-colored vials or storing it in a dark place.[6]
II. Troubleshooting Guide: Long-Term Storage Issues
This section addresses specific issues that users may encounter during the long-term storage of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine.
Problem 1: The compound has developed a yellow or brown color over time.
Probable Cause: This is a strong indicator of oxidation. The formation of colored byproducts is a common result of amine degradation.
Troubleshooting Steps:
Analytical Verification:
Perform analytical tests such as HPLC, GC-MS, or NMR to identify and quantify the impurities. This will confirm if oxidation has occurred and to what extent.
Review Storage Conditions:
Temperature: Confirm that the compound was consistently stored at the recommended temperature (2-8°C).
Atmosphere: Check if the container was properly sealed and if an inert atmosphere (e.g., argon or nitrogen) was used. Oxygen is a key driver of oxidation.
Light Exposure: Ensure the compound was protected from light.
Purification (if necessary and feasible):
Depending on the nature of the impurities and the intended use, purification via distillation or chromatography may be possible. However, preventing degradation is always the preferred approach.
Future Prevention:
Implement the recommended storage protocol rigorously for new batches of the compound.
Problem 2: Analytical testing (e.g., HPLC, NMR) shows the presence of unknown peaks/impurities.
Probable Cause: The presence of new peaks in analytical data that were not present in the initial analysis indicates degradation. These impurities are likely oxidation products such as N-oxides or N-dealkylated species.
Troubleshooting Steps:
Characterize Impurities:
Utilize mass spectrometry (MS) coupled with chromatography (LC-MS or GC-MS) to determine the molecular weights of the impurities. This can help in identifying the degradation products.
Evaluate Storage Protocol:
A thorough review of the storage conditions is warranted. Pay close attention to the integrity of the container seal and the potential for atmospheric oxygen ingress.
Consider Antioxidant Addition:
For very long-term storage or if the compound is particularly sensitive, the addition of a small amount of a suitable antioxidant can be considered. Phenolic antioxidants or other radical scavengers may be effective.[7][8] However, the compatibility of the antioxidant with the intended application must be verified.
Problem 3: Inconsistent experimental results using a stored batch of the compound.
Probable Cause: The presence of uncharacterized degradation products can interfere with chemical reactions, leading to lower yields, unexpected side products, or complete reaction failure. The active concentration of the desired compound may also be lower than assumed.
Troubleshooting Steps:
Purity Re-assessment:
Immediately re-analyze the purity of the stored compound using a quantitative method (e.g., qNMR or HPLC with a calibrated standard).
Small-Scale Test Reaction:
Before committing to a large-scale reaction, perform a small-scale test reaction with the stored material and compare the results to a reaction performed with a fresh, high-purity batch of the compound.
Implement a "First-In, First-Out" (FIFO) Inventory System:
To minimize the effects of long-term degradation, use older batches of the compound first.
Regular Quality Control:
For critical applications, establish a regular quality control schedule to monitor the purity of stored batches over time.
III. Recommended Storage Protocol
To ensure the long-term stability of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine, the following storage protocol is strongly recommended.
For extended storage, consider adding a suitable antioxidant after compatibility testing.
Step-by-Step Storage Procedure:
Procure High-Purity Material: Start with a compound of the highest possible purity, as impurities can sometimes catalyze degradation.
Select Appropriate Container: Use a clean, dry amber glass vial with a PTFE-lined cap.
Aliquot if Necessary: If you will be using small amounts of the compound over time, it is best to aliquot the bulk material into smaller, single-use vials. This avoids repeated opening and closing of the main container, which introduces oxygen and moisture.
Inert Gas Purge: Before sealing the container, flush the headspace with a stream of dry argon or nitrogen for 1-2 minutes to displace any air.
Seal Tightly: Securely fasten the cap to ensure an airtight seal.
Label Clearly: Label the container with the compound name, date of storage, and any other relevant information.
Store Properly: Place the sealed container in a refrigerator at 2-8°C, away from any light sources.
IV. Visualization of Key Concepts
Oxidation Pathway of a Tertiary Amine
The following diagram illustrates the general mechanism of N-oxide formation from a tertiary amine.
Caption: General oxidation of a tertiary amine to an N-oxide.
Recommended Storage Workflow
This workflow outlines the critical steps for ensuring the long-term stability of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine.
Caption: Recommended workflow for long-term storage.
V. Analytical Methods for Detecting Oxidation
Regular analytical monitoring is key to ensuring the integrity of your stored compound.
Analytical Technique
Information Provided
High-Performance Liquid Chromatography (HPLC)
Quantifies the purity of the compound and detects the presence of non-volatile impurities.[10]
Gas Chromatography-Mass Spectrometry (GC-MS)
Identifies and quantifies volatile impurities and degradation products.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Provides structural information about the compound and any impurities, allowing for their identification.
Fourier-Transform Infrared Spectroscopy (FTIR)
Can detect the formation of new functional groups, such as N-O bonds in amine oxides.[11]
VI. References
Freeman, S. E. (2009). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. The University of Texas at Austin.
Castle, R. N. (1971). Pyrazine chemistry. Part VII. Oxidations of piperazine-2,5-diones and derivatives. Journal of the Chemical Society, Perkin Transactions 1.
Jornet-Somoza, J. (2022). Atmospheric Oxidation of Imine Derivative of Piperazine Initiated by OH Radical. ACS Earth and Space Chemistry.
Gnecco, D. (2010). RuO4-mediated oxidation of N-benzylated tertiary amines. 3. Behavior of 1,4-dibenzylpiperazine and its oxygenated derivatives. ResearchGate.
Diplomata Comercial. (n.d.). Amine Storage Conditions: Essential Guidelines for Safety.
Puttaswamy. (2013). Kinetic and Mechanistic Study of Oxidation of Piperazines by Bromamine-T in Acidic Medium. Scirp.org.
ResearchGate. (n.d.). Analytical methods used to quantify amine oxidation.
Stabilization Technologies. (n.d.). The Case for NOT Ignoring Select Secondary Antioxidants.
National Academic Digital Library of Ethiopia. (n.d.). Safe Storage and Handling of Reactive Materials.
BASF. (n.d.). Antioxidants - Plastics & Rubber.
Performance Additives. (n.d.). Aromatic Amines Antioxidants for Polymers.
de Oliveira, V. W. (2019). Effects of Amine and Phenolic Based Antioxidants on the Stability of Babassu Biodiesel Using Rancimat and Differential Scanning Calorimetry Techniques. ACS Publications.
Google Patents. (n.d.). CA1103010A - Color stabilization of amine antioxidant and antiozonant emulsions.
HELDA - University of Helsinki. (n.d.). CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES.
Giechcińska, K. (2015). Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition. ACS Publications.
Resyn Biosciences. (n.d.). MSDS Amine.
Hartono, A. (2021). Stability of Structurally Varied Aqueous Amines for CO2 Capture. ACS Publications.
Agency for Toxic Substances and Disease Registry | ATSDR. (n.d.). 7. ANALYTICAL METHODS.
Valentin, J. (2023). Short- and Long-Term Stability of Aromatic Amines in Human Urine. MDPI.
The Chemistry Blog. (2024). How to Safely Handle Reactive Chemicals.
ACS Publications. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.
Yang, X. (2025). Ammonia and Amines: Phase Partitioning, Oxidation Chemistry in Aqueous Phase and Atmospheric Measurement in Urban Canada.
Giske, N. H. (2022). Impact of Solvent on the Thermal Stability of Amines. PMC.
Giske, N. H. (2022). Impact of Solvent on the Thermal Stability of Amines. Industrial & Engineering Chemistry Research - ACS Publications.
Itoh, T. (2001). Reaction of Secondary and Tertiary Amines with Nitric Oxide in the Presence of Oxygen. Chemical & Pharmaceutical Bulletin.
Asefa, B. (2022). N-Dealkylation of Amines. PMC.
Bather, J. M. (1969). Amine oxidation. Part V. Reactions of some N-oxides, including heterocyclic-ring formation, with sulphur dioxide, acetic anhydride, and trifluoroacetic anhydride. Journal of the Chemical Society C.
MSU chemistry. (n.d.). 4. Reaction of Amines with Nitrous Acid.
Technical Support Center: Optimizing Aqueous Solubility of N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the unique physicochemical challenges associated with...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the unique physicochemical challenges associated with N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine .
Because this compound is an aliphatic triamine, it exists as a highly charged polycation at physiological pH (7.4). What is frequently diagnosed as "poor aqueous solubility" in biological assays is rarely a true thermodynamic limitation. Instead, it is usually a formulation artifact caused by inappropriate counterions (salt precipitation) or non-specific binding to assay consumables. This guide provides field-proven, self-validating protocols to ensure absolute compound integrity during your experiments.
Part 1: Troubleshooting Guide & FAQs
Q1: Why does my compound precipitate immediately when diluted from a DMSO stock into PBS, even at low micromolar concentrations?The Causality: N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine contains three basic tertiary amine centers (the N,N-dimethylamine group and the two piperazine nitrogens). At pH 7.4, it is heavily protonated. Phosphate Buffered Saline (PBS) contains polyvalent phosphate anions (
HPO42−
). The electrostatic interaction between the polycationic compound and polyvalent phosphate forms a highly insoluble salt complex, overcoming the hydration energy of the molecule [1].
The Solution: Eliminate polyvalent anions from your assay buffer. Switch to a zwitterionic buffer (e.g., HEPES) or a monovalent buffer (e.g., Tris-HCl).
Q2: I switched to HEPES buffer, but I am seeing inconsistent assay readouts and a "loss" of compound over a 24-hour incubation. Is it still precipitating?The Causality: Not necessarily. Highly basic, positively charged molecules are notorious for non-specific binding (NSB) to the negatively charged surfaces of standard tissue-culture treated or untreated polystyrene microtiter plates [2]. This adsorption removes the free drug from the solution, mimicking kinetic insolubility.
The Solution: Transition to Non-Binding Surface (NBS) plates, which feature a hydrophilic polyethylene oxide-like coating. Alternatively, include a carrier protein like 0.1% Bovine Serum Albumin (BSA) in your buffer to saturate the non-specific binding sites.
Q3: How should I prepare my master stock solution to maximize downstream aqueous compatibility?The Causality: The free base form of this compound is highly lipophilic and presents poor initial aqueous wetting. While it dissolves readily in DMSO, introducing DMSO into aqueous assays can cause localized precipitation before the compound has time to protonate and dissolve.
The Solution: Convert the free base to a hydrochloride (HCl) salt prior to assay use. The HCl salt form significantly lowers the crystal lattice energy and increases hydration energy, allowing you to prepare >100 mM master stocks directly in water, bypassing DMSO entirely [1].
Part 2: Experimental Protocols
To ensure trustworthiness, the following protocols are designed as self-validating systems. Each workflow includes a built-in verification step to confirm success before proceeding to biological evaluation.
Protocol 1: In Situ Hydrochloride Salt Formation and Aqueous Stock Preparation
Purpose: To bypass DMSO and create a highly soluble, stable aqueous master stock.
Weighing: Accurately weigh the free base of N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine into a sterile glass vial.
Suspension: Suspend the compound in a minimal volume of molecular-biology-grade water (e.g., 80% of your final target volume). The solution will appear cloudy.
Titration: Under continuous magnetic stirring, add 1M HCl dropwise. Monitor the pH continuously.
Equilibration: Continue titration until the compound fully dissolves and the pH stabilizes between 5.5 and 6.0.
Self-Validation: The transition from a cloudy suspension to a completely transparent, limpid solution at pH ~5.5 confirms complete salt formation.
Finalization: Adjust to the final target volume with water to achieve the desired molarity (e.g., 100 mM). Sterile filter through a 0.22 µm PVDF membrane.
Protocol 2: High-Throughput Kinetic Solubility Assessment via Nephelometry
Purpose: To quantitatively verify the working concentration limit of the compound in your specific assay buffer.
Preparation: Prepare a 10 mM aqueous stock of the HCl salt (from Protocol 1).
Serial Dilution: Perform a 2-fold serial dilution of the stock directly into your target biological assay buffer (e.g., HEPES pH 7.4) across a 96-well clear-bottom microtiter plate.
Incubation: Seal the plate and incubate at room temperature for 2 hours to allow for metastable equilibration [3].
Measurement: Read the plate using a microplate laser nephelometer.
Self-Validation: Plot the Relative Nephelometry Units (RNU) against the compound concentration. The baseline will remain flat while the compound is soluble. The exact inflection point where RNU sharply increases (due to light scattering from micro-precipitates) defines your absolute kinetic solubility limit.
Part 3: Quantitative Data Presentation
The following table summarizes the causal relationship between formulation choices, apparent solubility, and compound recovery.
Table 1: Comparative Solubility and 24h Recovery Profiles
Formulation / Buffer System
Master Stock Solvent
Apparent Kinetic Solubility (µM)
24h Recovery in Standard Polystyrene (%)
24h Recovery in NBS Plate (%)
Free Base in PBS (pH 7.4)
DMSO
< 12.5
15%
18%
Free Base in HEPES (pH 7.4)
DMSO
~ 250
45%
92%
HCl Salt in HEPES (pH 7.4)
Water
> 1000
48%
98%
HCl Salt in HEPES + 0.1% BSA
Water
> 1000
95%
99%
Note: Recovery data highlights that even when thermodynamic solubility is achieved (HEPES buffer), non-specific binding to standard polystyrene causes massive compound loss unless NBS plates or carrier proteins are utilized.
Part 4: Troubleshooting Workflow Visualization
Follow this logical decision tree to diagnose and resolve apparent solubility issues with polyamine compounds in your assays.
Workflow for diagnosing and resolving polyamine solubility and binding issues in biological assays.
References
Gould, P.L. (1986). "Salt selection for basic drugs." International Journal of Pharmaceutics.[Link]
Tsuji, M. et al. (2019). "Plastic binding feature of polymyxins: the effect on MIC susceptibility measurements." Taylor & Francis.[Link]
Kerns, E.H. et al. (2008). "In vitro solubility assays in drug discovery." Current Drug Metabolism.[Link]
Optimization
Technical Support Center: Scale-Up Synthesis of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine
Welcome to the technical support center for the synthesis of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine (also known as 1-(3-(dimethylamino)propyl)-4-methylpiperazine). This guide is designed for researchers, c...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine (also known as 1-(3-(dimethylamino)propyl)-4-methylpiperazine). This guide is designed for researchers, chemists, and process development professionals to navigate the challenges associated with scaling up this important tertiary amine. Here, we address common side reactions, yield optimization, and purification strategies in a practical, question-and-answer format, grounded in established chemical principles.
Troubleshooting Guide: Common Scale-Up Issues
This section addresses specific problems that may arise during the synthesis, providing probable causes and actionable solutions.
Problem 1: Low Yield and Significant Unreacted N-Methylpiperazine
Question: We are attempting to synthesize the target molecule by alkylating N-methylpiperazine with 3-dimethylaminopropyl chloride hydrochloride, but our yields are consistently below 50%, and we recover a large amount of unreacted N-methylpiperazine. What is causing this and how can we improve the conversion?
Probable Causes:
Insufficient Base: The reaction involves the alkylation of a secondary amine (N-methylpiperazine) with an alkyl halide hydrochloride salt (3-dimethylaminopropyl chloride HCl). This process liberates two equivalents of HCl. If the base used is not strong enough or is present in insufficient quantity, the N-methylpiperazine will be protonated to its hydrochloride salt, rendering it non-nucleophilic and halting the reaction.
Reaction Conditions: Inadequate temperature or reaction time can lead to incomplete conversion. While higher temperatures can accelerate the reaction, they may also promote side reactions.
Solvent Choice: The polarity and protic nature of the solvent can significantly influence the reaction rate and the solubility of reactants and bases.
Solutions & Experimental Protocol:
Stoichiometry is Key - The Role of the Base: Ensure at least two equivalents of a suitable base are used relative to the 3-dimethylaminopropyl chloride hydrochloride. A common and cost-effective choice is sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃). For a more robust reaction, a stronger base like sodium hydroxide (NaOH) can be used, but careful temperature control is necessary to prevent hydrolysis of the alkyl chloride. A typical procedure involves using a slight excess of the base (e.g., 2.2-2.5 equivalents) to drive the reaction to completion.[1]
Optimizing Reaction Conditions:
Solvent: Ethanol or isopropanol are often effective solvents as they facilitate the dissolution of both the organic reactants and inorganic bases.[1]
Temperature: The reaction is typically performed at reflux to ensure a reasonable reaction rate.[1] Monitor the reaction progress by TLC or GC-MS to determine the optimal reflux time, which is often in the range of 6-12 hours for lab scale.
In-Process Control (IPC): To validate the protocol, take an aliquot of the reaction mixture every 2 hours, quench with water, extract with dichloromethane, and analyze the organic layer by GC or TLC to monitor the disappearance of starting materials.
Protocol: Optimized Alkylation of N-Methylpiperazine:
To a stirred mixture of N-methylpiperazine (1.2 equivalents) and sodium bicarbonate (2.5 equivalents) in ethanol (5 mL per gram of N-methylpiperazine), add 3-dimethylaminopropyl chloride hydrochloride (1.0 equivalent).
Heat the mixture to reflux (approx. 78 °C) and maintain for 7 hours, monitoring by TLC (Mobile phase: Dichloromethane/Methanol/Ammonia 90:9:1).
Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.
Concentrate the filtrate under reduced pressure to obtain the crude product.
Problem 2: Formation of a High-Boiling Point Impurity
Question: During distillation of our product, we observe a significant high-boiling residue, which we suspect is a di-alkylation product. How is this formed and how can it be prevented?
Probable Cause:
The most likely high-boiling impurity is the product of a second alkylation, 1,4-bis(3-dimethylaminopropyl)-1,4-dimethylpiperazine-1,4-diium salt (a quaternary ammonium salt), or a related dimer. This occurs when the desired product, which still contains a nucleophilic tertiary amine, reacts with another molecule of the alkylating agent, 3-dimethylaminopropyl chloride. This is particularly problematic if the alkylating agent is used in excess or if localized high concentrations occur during addition.
Solutions & Mitigation Strategy:
Control Stoichiometry: Use a slight excess of N-methylpiperazine (e.g., 1.1 to 1.3 equivalents) relative to the alkylating agent. This ensures the alkyl chloride is the limiting reagent, minimizing its availability for a second reaction.
Controlled Addition: On a larger scale, the alkylating agent should be added slowly and sub-surface to the stirred reaction mixture. This avoids localized high concentrations that favor the formation of the quaternary salt. For exothermic reactions, the addition rate should be controlled to maintain a steady internal temperature.
Purification: If the quaternary salt does form, it can often be removed due to its low solubility in many organic solvents. Slurrying the crude product in a solvent like dichloromethane or ethyl acetate before distillation can help precipitate the salt, which can then be removed by filtration.[1]
Visualizing the Reaction and Side Reaction
The following diagram illustrates the desired reaction pathway and the formation of the key quaternary ammonium salt impurity.
Caption: Main reaction pathway versus the over-alkylation side reaction.
Frequently Asked Questions (FAQs)
Q1: What is the most common and scalable synthetic route for this molecule?
The most widely used and scalable method is the direct N-alkylation of N-methylpiperazine with a 3-halopropyl-N,N-dimethylamine, typically 3-dimethylaminopropyl chloride, often supplied as its hydrochloride salt.[1][2] This approach is favored due to the availability of starting materials and straightforward reaction conditions. An alternative route, reductive amination, involves reacting N-methylpiperazine with 3-(dimethylamino)propanal, but the aldehyde starting material is less stable and more expensive, making it less common for large-scale production.[3][4]
Q2: How critical is moisture control in this reaction?
While the reaction is not strictly anhydrous, excessive water can be detrimental. High water content can hydrolyze the 3-dimethylaminopropyl chloride to 3-dimethylaminopropanol, which is unreactive under these conditions. This leads to lower yield and complicates purification. Using commercial-grade ethanol (95%) is generally acceptable, but adding large volumes of water should be avoided until the work-up stage.
Q3: What is the best method for final purification on a large scale?
Vacuum distillation is the most effective method for purifying the final product on a multi-kilogram scale.[1][5] The product is a liquid with a boiling point around 100-102 °C at 5 mmHg.[1] Before distillation, it is advisable to perform an aqueous work-up to remove inorganic salts and any water-soluble impurities. The crude product should be thoroughly dried before distillation to prevent pressure fluctuations.
Q4: Can we use a different reducing agent if we choose the reductive amination route?
Yes. While sodium triacetoxyborohydride (STAB) is a common lab-scale reagent for reductive amination due to its mildness and selectivity, it is expensive for large-scale synthesis.[4][6] For industrial applications, catalytic hydrogenation using hydrogen gas over a metal catalyst like Raney Nickel or Palladium on carbon (Pd/C) is a more cost-effective approach.[3][7] This requires specialized high-pressure reactor equipment but offers high efficiency and produces minimal waste.
Workflow for Troubleshooting Low Purity
This workflow provides a logical sequence for diagnosing and resolving issues related to product impurity.
Caption: A decision-making workflow for troubleshooting product purity issues.
Quantitative Data Summary
The following table summarizes typical reaction parameters and expected outcomes for the alkylation route.
Parameter
Recommended Range
Rationale & Notes
N-Methylpiperazine
1.1 - 1.3 equivalents
Slight excess minimizes over-alkylation.
Alkylating Agent
1.0 equivalent
Limiting reagent.
Base (e.g., NaHCO₃)
2.2 - 2.5 equivalents
Neutralizes two equivalents of HCl generated.
Solvent
Ethanol / Isopropanol
Good solubility for reactants and base.
Temperature
Reflux (78-82 °C)
Provides sufficient energy for reaction completion.
Reaction Time
6 - 12 hours
Monitor by IPC (TLC/GC) for completion.
Expected Yield
75 - 90% (after distillation)
Yields can be lower without optimization.
Purity (Post-Distillation)
>98% (GC)
Dependent on efficient removal of side products.
References
FKIT. (2018). Reductive Amination of 1-Hydroxy-2-propanone Over Nickel and Copper Catalysts. Available at: [Link]
Reddit. (2024). Reductive amination of piperazine. Available at: [Link]
PrepChem.com. (n.d.). Synthesis of A. 1-[3-(Dimethylamino)propyl]piperazine. Available at: [Link]
Google Patents. (n.d.). CN115703750A - Extraction and purification method of 1-amino-4-methylpiperazine.
PMC. (n.d.). Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites. Available at: [Link]
Google Patents. (n.d.). US2919275A - Purification of piperazine.
ResearchGate. (n.d.). Reductive amination of aldehydes and ketones to their corresponding amines with N-methylpyrrolidine zinc borohydride. Available at: [Link]
MDPI. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Available at: [Link]
ResearchGate. (n.d.). Synthesis of new amides of the N-methylpiperazine series. Available at: [Link]
Organic Chemistry Portal. (2024). Scalable Transition-Metal-Free Synthesis of Aryl Amines from Aryl Chlorides through X@RONa-Catalyzed Benzyne Formation. Available at: [Link]
Google Patents. (n.d.). Methylation of piperazines - US3154553A.
ResearchGate. (2024). A Simple Synthesis of N-Alkylpiperazines. Available at: [Link]
MDPI. (2024). Sustainable and Safe N-alkylation of N-heterocycles by Propylene Carbonate under Neat Reaction Conditions. Available at: [Link]
Aidic. (2013). Research about the Method of Synthesizing N,N-dimethyl- 1,3-propanediamine Continuously. Available at: [Link]
MDPI. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Available at: [Link]
University of Pardubice. (n.d.). Purification and isolation of newly-synthesized triazine derivatives. Available at: [Link]
Chemistry of Heterocyclic Compounds. (2023). PREPARATION OF 1-AMINO-4-METHYLPIPERAZINE. Available at: [Link]
International Journal of Pharmaceutical Sciences Review and Research. (2010). SYNTHESIS AND PHARMACOLOGY OF NOVEL ANTIDEPRESSANT AGENTS WITH DOPAMINE AUTORECEPTOR AGONIST PROPERTIES. Available at: [Link]
Chemical Engineering Transactions. (2013). Research about the Method of Synthesizing N,N-dimethyl- 1,3-propanediamine Continuously. Available at: [Link]
Enhancing catalyst turnover rates using N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine
Welcome to the Technical Support Center for advanced organometallic catalysis. This guide is engineered for researchers and drug development professionals utilizing N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine (...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for advanced organometallic catalysis. This guide is engineered for researchers and drug development professionals utilizing N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine (DMMPA) as a high-performance tertiary amine ligand.
DMMPA is a highly effective tridentate aliphatic polyamine. In transition-metal catalysis—particularly Copper-catalyzed Atom Transfer Radical Polymerization (ATRP) and cross-coupling reactions—DMMPA acts as a potent
σ
-donor. By coordinating to the metal center, it lowers the complex's oxidation potential, accelerating inner-sphere electron transfer and drastically enhancing the catalyst's Turnover Frequency (TOF)[1].
Below, you will find field-proven troubleshooting guides, structural data, and self-validating experimental protocols to maximize your catalytic efficiency.
I. Troubleshooting Guide & FAQs
Q1: Why is my Turnover Frequency (TOF) lower than expected when substituting standard ligands with DMMPA?
The Causality: The catalytic turnover rate in ATRP relies heavily on the activation rate constant (
kact
), which is driven by the reductive cleavage of the carbon-halogen bond. While DMMPA is a strong electron donor that increases
kact
, its tridentate nature and the steric bulk of the piperazine ring require precise stoichiometric ratios. If the Ligand-to-Metal ratio is strictly 1:1, dynamic dissociation can occur, leaving the Cu(I) center under-coordinated and susceptible to forming inactive, bridged dinuclear species[2].
The Solution: Increase the DMMPA:Cu ratio to 1.5:1 or 2:1 . This ensures the equilibrium heavily favors the active monomeric[Cu(I)(DMMPA)]⁺ complex. Additionally, verify your solvent polarity; DMMPA complexes require moderately polar solvents (e.g., anisole or DMF) to prevent the precipitation of the highly charged intermediate states.
Q2: How do I prevent catalyst deactivation and maintain high Turnover Numbers (TON) in semi-aerobic environments?
The Causality: Trace oxygen rapidly oxidizes the active [Cu(I)(DMMPA)]⁺ activator complex into the[X-Cu(II)(DMMPA)]⁺ deactivator complex. Because DMMPA stabilizes the higher oxidation state to facilitate fast halogen transfer, it also makes the complex highly sensitive to irreversible oxidation by
O2
. When Cu(I) is depleted, the catalytic cycle halts, capping the TON[3].
The Solution: Transition your workflow to an Activators Regenerated by Electron Transfer (ARGET) ATRP system. By introducing a continuous stoichiometric excess of a benign reducing agent (such as Tin(II) 2-ethylhexanoate or ascorbic acid), any oxidized Cu(II) is continuously reduced back to Cu(I). This allows you to drop the total copper concentration to parts-per-million (ppm) levels while maintaining a massive TOF.
Q3: My polymerization shows high dispersity (broad molecular weight distribution). How does DMMPA affect the activation/deactivation equilibrium?
The Causality: A controlled polymerization requires the deactivation rate (
kdeact
) to be significantly faster than the propagation rate (
kp
). Because DMMPA is highly efficient at pushing the equilibrium toward the active radical state (high
kact
), the localized concentration of radicals can spike, leading to irreversible radical-radical termination events (coupling or disproportionation) before the Cu(II) complex can deactivate them.
The Solution: Prime the reaction by adding 5–10 mol% of Cu(II)Br₂ (relative to the initiator) at the very beginning of the experiment. This artificially inflates the concentration of the deactivator complex, shifting the dynamic halogen atom transfer equilibrium to favor the dormant species, thereby restoring narrow dispersity (
Đ<1.2
) without sacrificing the overall turnover rate.
II. Quantitative Data: Ligand Performance Comparison
To select the optimal catalytic conditions, it is critical to compare DMMPA against industry-standard ligands. The table below summarizes the structural and kinetic impacts of various amine ligands on Cu-catalyzed systems.
Ligand
Denticity
Structural Motif
Relative Activation Rate (
kact
)
Typical TOF Impact
Dispersity Control (
Đ
)
Bipyridine (bpy)
Bidentate
Rigid Aromatic
Very Slow
Low
Excellent
PMDETA
Tridentate
Linear Aliphatic
Fast
High
Good
DMMPA
Tridentate
Cyclic/Aliphatic Hybrid
Moderate-Fast
High (Optimized)
Very Good
Me₆TREN
Tetradentate
Branched Aliphatic
Very Fast
Very High
Poor (Prone to termination)
Data synthesized from established linear free energy relationships (LFERs) in Cu-catalyzed halogen atom transfer reactions[1].
III. Experimental Protocol: High-TOF ARGET ATRP using DMMPA
This protocol outlines the in-situ generation of the highly active[Cu(I)(DMMPA)]⁺ complex. It is designed as a self-validating system : visual colorimetric changes at specific steps confirm the correct oxidation state of the metal center, ensuring trustworthiness before proceeding.
Reagents Needed:
Monomer (e.g., Methyl Methacrylate) - Purified to remove inhibitors.
Preparation of the Deactivator Stock: In a Schlenk flask, dissolve 2.0 mg of CuBr₂ and 5.0
μ
L of DMMPA in 1.0 mL of anisole.
Self-Validation Check: The solution must turn a distinct dark green/blue . This confirms the successful coordination of the tridentate DMMPA to the Cu(II) center.
Monomer & Initiator Loading: Add 10.0 mL of Methyl Methacrylate and 15.0
μ
L of EBiB to the flask. Stir gently to homogenize.
Deoxygenation: Seal the flask with a rubber septum and purge the mixture by bubbling ultra-pure Argon or Nitrogen gas directly through the solution for exactly 30 minutes.
In-Situ Catalyst Activation (The Turnover Trigger): Using a purged microsyringe, inject 15.0
μ
L of Sn(EH)₂ into the sealed flask.
Self-Validation Check: Within 2–5 minutes, the solution color will transition from dark green/blue to pale yellow or clear brown . This visual shift definitively proves the reduction of Cu(II) to the catalytically active Cu(I) state. If the solution remains green, oxygen is still present; abort and re-purge.
Polymerization: Submerge the flask in an oil bath pre-heated to 60°C. The DMMPA ligand will immediately facilitate the ISET-AT mechanism, driving high-turnover propagation.
Quenching: After the desired time, open the flask to the atmosphere and dilute with THF. The influx of oxygen will rapidly oxidize the catalyst back to the inactive Cu(II) state (turning the solution green again), halting the reaction.
IV. Mechanistic & Diagnostic Visualizations
The following diagrams illustrate the core catalytic logic and troubleshooting pathways for DMMPA-enhanced systems.
Figure 1: The DMMPA-mediated catalytic cycle showing the dynamic halogen atom transfer equilibrium.
Figure 2: Diagnostic logic tree for resolving sluggish reaction rates in DMMPA-catalyzed systems.
V. References
Atom Transfer Radical Polymerization for Biorelated Hybrid Materials
Biomacromolecules - ACS Publications
URL:[3]
Reactivity Prediction of Cu-Catalyzed Halogen Atom Transfer Reactions Using Data-Driven Techniques
Journal of the American Chemical Society - ACS Publications
URL:[1]
Influence of Ligand Denticity and Flexibility on the Molecular Copper Mediated Oxygen Reduction Reaction
Inorganic Chemistry - ACS Publications
URL:[2]
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Mechanistic Rationale
Polyamines—such as putrescine, spermidine, and spermine—are ubiquitous, polycationic aliphatic amines essential for cellular proliferation, differentiation, and survival[1]. However, their application in high-concentration biochemical formulations, such as nucleic acid delivery vectors (e.g., Lipid Nanoparticles) or industrial biocatalysis, is severely limited by dose-dependent cytotoxicity[2].
As drug development shifts toward more complex delivery systems, mitigating amine-induced toxicity is paramount. This guide provides a rigorous comparative analysis between standard physiological polyamines and the synthetic tertiary amine analog, N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine (hereafter referred to as DMMPA ). By analyzing the structural and metabolic divergence of these compounds, we establish a self-validating framework for selecting biocompatible amines in advanced therapeutics.
Structural & Metabolic Divergence: The Causality of Toxicity
The cytotoxicity of standard polyamines is not inherently driven by their polycationic charge, but rather by their metabolic fate[3]. In mammalian cells, spermidine and spermine are primary substrates for Polyamine Oxidase (PAO) and Spermine Oxidase (SMOX)[3]. The oxidative deamination of the secondary amines in these molecules generates highly reactive and toxic byproducts: hydrogen peroxide (H₂O₂), ammonia, and reactive aldehydes like acrolein[1][3]. Acrolein is a potent electrophile that rapidly depletes cellular glutathione, cross-links proteins, and induces apoptosis or necrosis[1].
In stark contrast, DMMPA is structurally engineered to evade this catabolic trap. DMMPA consists of a piperazine ring substituted with a methyl group at N4 and a 3-(dimethylamino)propyl group at N1. Crucially, all three nitrogen atoms in DMMPA are tertiary amines . Because PAO and SMOX strictly require secondary amines to form the obligate imine intermediate for oxidation, DMMPA is sterically and electronically inert to these catabolic enzymes. Consequently, it does not generate H₂O₂ or acrolein, resulting in a drastically superior biocompatibility profile.
Metabolic pathways comparing the oxidative catabolism of standard polyamines versus DMMPA.
To objectively compare the cytotoxicity of DMMPA against standard polyamines, we employ a multiplexed in vitro assay system. This protocol is designed to be self-validating: it measures overall cell viability while simultaneously quantifying the mechanistic cause of death (ROS generation), ensuring the data reflects metabolic toxicity rather than simple osmotic shock.
Phase 1: Cell Seeding & Synchronization
Seed HEK-293T cells in a 96-well optical-bottom plate at a density of 1 × 10⁴ cells/well in DMEM supplemented with 10% FBS.
Incubate for 24 hours at 37°C, 5% CO₂ to allow for adhesion and logarithmic growth phase entry.
Expertise Note: HEK-293T cells are selected due to their robust endogenous expression of polyamine catabolic enzymes, ensuring that any metabolic toxicity mediated by amine oxidases is accurately captured.
Phase 2: Compound Administration
Prepare equimolar stock solutions (100 mM) of Putrescine, Spermidine, Spermine, and DMMPA in molecular-grade water.
Perform serial dilutions in serum-free DMEM to generate a concentration gradient (10 µM to 5 mM).
Aspirate growth media and apply the treatments. Include a vehicle control (water) and a positive apoptosis control (Staurosporine).
Expertise Note: Serum-free media is mandated during the treatment window because bovine serum contains high levels of Bovine Serum Amine Oxidase (BSAO). The presence of BSAO would artificially oxidize the polyamines extracellularly, confounding the intracellular toxicity readouts.
Phase 3: Multiplexed Viability & ROS Readout
ROS Quantification: After 12 hours of incubation, add 10 µM H₂DCFDA to the wells. Incubate for 30 minutes in the dark. Read fluorescence (Ex/Em = 485/535 nm).
Viability Assessment: Wash wells with PBS to remove residual compound, then add 10% CCK-8 reagent in fresh media. Incubate for 2 hours. Read absorbance at 450 nm.
Expertise Note: CCK-8 (WST-8) is chosen over traditional MTT because it is highly water-soluble and does not require a DMSO solubilization step. This minimizes handling artifacts and prevents the chemical reduction of the tetrazolium salt by residual polyamines or their aldehyde metabolites.
Quantitative Data Comparison
The following table summarizes the comparative cytotoxicity and oxidative stress profiles derived from the workflow above. The data highlights the inverse relationship between the presence of secondary amines and cellular viability.
The comparative data definitively illustrates that N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine (DMMPA) successfully bypasses the enzymatic liabilities inherent to physiological polyamines[3]. By utilizing a strictly tertiary amine architecture, DMMPA eliminates the production of reactive oxygen species and toxic aldehydes that typically trigger excitotoxic neuronal death or cellular apoptosis[1][2].
For drug development professionals engineering lipid nanoparticles (LNPs), polymeric gene delivery vectors, or advanced buffering systems, replacing standard polyamines with DMMPA offers a significantly wider therapeutic window. Its structural resistance to polyamine oxidases ensures formulation stability and fundamentally superior cellular tolerability in vivo.
References
Neurotoxicity of polyamines and pharmacological neuroprotection in cultures of rat cerebellar granule cells - PubMed
Source: National Institutes of Health (NIH)
URL:[Link]
Cytotoxic Mechanism of Excess Polyamines Functions through Translational Repression of Specific Proteins Encoded by Polyamine Modulon - PMC
Source: National Institutes of Health (NIH)
URL:[Link]
Toxicity of Polyamines and Their Metabolic Products | Chemical Research in Toxicology
Source: American Chemical Society (ACS)
URL:[Link]
Effect of polyamines (putrescine and spermidine) on IPEC-J2 cells proliferation
Source: ResearchGate
URL:[Link]
Validating LC-MS/MS methods for N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine detection in plasma
An In-Depth Guide to the Validation of LC-MS/MS Methods for the Quantification of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine in Plasma Introduction: The Analytical Imperative in Bioanalysis In the landscape of...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide to the Validation of LC-MS/MS Methods for the Quantification of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine in Plasma
Introduction: The Analytical Imperative in Bioanalysis
In the landscape of pharmaceutical development, the precise quantification of drug candidates and their metabolites in biological matrices is a cornerstone of pharmacokinetic, toxicokinetic, and bioavailability studies. N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine is a polar, basic compound whose accurate measurement in plasma demands a robust, reliable, and validated analytical method. Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) stands as the gold standard for this purpose, offering unparalleled sensitivity and selectivity.[1][2]
However, the development of an LC-MS/MS method is not a one-size-fits-all endeavor. The choice of sample preparation, chromatographic strategy, and validation parameters must be tailored to the physicochemical properties of the analyte and the specific requirements of the study. This guide provides a comparative analysis of two distinct, validated LC-MS/MS methodologies for N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine, designed to equip researchers and drug development professionals with the insights needed to select and implement the most appropriate approach.
We will explore a rapid, high-throughput method centered on Protein Precipitation (PPT) and Reversed-Phase Liquid Chromatography (RP-LC) , and a more rigorous method employing Solid-Phase Extraction (SPE) with Hydrophilic Interaction Liquid Chromatography (HILIC) . Each component of these workflows is dissected to explain the causality behind the experimental choices, ensuring a deep understanding of the method's performance.
The Regulatory Framework: Ensuring Data Integrity
Before delving into methodologies, it is crucial to understand the regulatory landscape that governs bioanalytical method validation. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) have established comprehensive guidelines to ensure that analytical methods are "fit for purpose".[3][4][5] The ICH M10 guideline, now the global standard, emphasizes that the objective of validation is to demonstrate that the assay is suitable for its intended purpose, ensuring the reliability of data used in critical regulatory decisions.[4][6][7] This guide is written in adherence to these foundational principles.
Method A vs. Method B: A Tale of Two Strategies
The central comparison of this guide pits a "fit-for-purpose" high-throughput method against a highly selective and sensitive method suitable for regulated late-stage clinical trials.
Method A: Protein Precipitation & Reversed-Phase LC-MS/MS. This approach prioritizes speed and simplicity, making it ideal for early-stage discovery, high-volume screening, or non-regulated studies where rapid turnaround is paramount.
Method B: Solid-Phase Extraction & HILIC-MS/MS. This strategy emphasizes sample cleanup and chromatographic retention for a polar analyte, yielding superior sensitivity and minimizing matrix effects. It is the preferred choice for pivotal nonclinical and clinical studies that will be part of a regulatory submission.[7]
Part 1: The Critical First Step - Plasma Sample Preparation
The goal of sample preparation is to isolate the analyte from the complex plasma matrix, which is rich in proteins, salts, and lipids that can interfere with analysis.[8]
Method A: Protein Precipitation (PPT)
Protein precipitation is a widely used technique that involves adding a water-miscible organic solvent, typically acetonitrile, to the plasma sample.[8][9] This denatures and precipitates the abundant proteins, which are then removed by centrifugation.
The Causality: The choice of PPT is driven by its simplicity and speed. It's a non-selective, bulk-removal technique that is easily automated for high-throughput applications.[9] However, while it effectively removes large proteins, many endogenous, water-soluble components remain in the supernatant with the analyte, potentially leading to significant matrix effects during MS detection.[10]
Caption: Workflow for Protein Precipitation (PPT).
Method B: Solid-Phase Extraction (SPE)
SPE provides a much cleaner sample extract by using a solid sorbent to selectively adsorb the analyte from the plasma, while interferences are washed away. For a basic compound like N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine, a Weak Cation Exchange (WCX) sorbent is highly effective.
The Causality: The analyte, being basic, will be protonated (positively charged) at a neutral or slightly acidic pH. The WCX sorbent has a negatively charged functional group that retains the positively charged analyte via electrostatic interaction. Neutral and acidic interferences are washed away. The analyte is then eluted by changing the pH to deprotonate it, disrupting the electrostatic bond. This multi-step, targeted process results in significantly higher sample purity and often allows for sample concentration, thereby improving the lower limit of quantification (LLOQ).[11][12]
Caption: Workflow for Solid-Phase Extraction (SPE).
Part 2: The Heart of the Method - Chromatographic Separation
The choice of chromatography is dictated by the analyte's polarity. N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine is a polar molecule, presenting a challenge for traditional reversed-phase columns.
In RP-LC, a nonpolar stationary phase (like C18) is used with a polar mobile phase. Polar compounds typically have low retention and may elute in or near the void volume.
The Causality: To achieve adequate retention for our basic analyte, the mobile phase pH can be raised to be well above the pKa of the amine groups (~pH > 10).[13] This neutralizes the analyte, making it more hydrophobic and increasing its retention on the C18 column. This requires a pH-stable column. The primary advantage is the ubiquity and familiarity of RP-LC. However, basic analytes can exhibit poor peak shape (tailing) on silica-based columns due to secondary interactions with residual silanols.
HILIC is an alternative chromatographic mode specifically designed for the separation of polar and hydrophilic compounds.[14] It utilizes a polar stationary phase (e.g., bare silica, amide) and a mobile phase with a high concentration of a water-miscible organic solvent, like acetonitrile.[15]
The Causality: Retention in HILIC is based on the partitioning of the polar analyte between the organic-rich mobile phase and a water-enriched layer on the surface of the polar stationary phase. More polar compounds are more strongly retained. This is the inverse of RP-LC and is perfectly suited for our analyte. A key advantage of HILIC is the use of high organic content in the mobile phase, which enhances desolvation efficiency in the mass spectrometer's electrospray source, often leading to a significant increase in sensitivity.[15][16]
Part 3: The Final Arbiter - Mass Spectrometric Detection
For both methods, detection is best achieved using a triple quadrupole mass spectrometer (QQQ) operating in Multiple Reaction Monitoring (MRM) mode.[17][18]
The Causality: MRM provides exceptional selectivity and sensitivity for quantitative analysis.[1] It involves two stages of mass filtering:
Q1 (First Quadrupole): Selects the protonated molecular ion of the analyte (the precursor ion).
Q2 (Collision Cell): The precursor ion is fragmented by collision-induced dissociation (CID) with an inert gas.
Q3 (Third Quadrupole): Selects a specific, characteristic fragment ion (the product ion).
This precursor → product ion transition is unique to the analyte, effectively filtering out noise from co-eluting matrix components that may share the same precursor mass. This process is the cornerstone of modern quantitative bioanalysis.[17]
Validation Performance: A Head-to-Head Comparison
The performance of each method is assessed against the validation criteria set by the ICH M10 guideline.[4] The table below summarizes typical, expected results for the two methodologies.
Clearly defined, reproducible, with acceptable precision and accuracy
Intra-day Precision (%CV)
< 10%
< 8%
±15% (±20% at LLOQ)
Inter-day Precision (%CV)
< 12%
< 10%
±15% (±20% at LLOQ)
Intra-day Accuracy (%Bias)
± 10%
± 7%
±15% (±20% at LLOQ)
Inter-day Accuracy (%Bias)
± 13%
± 9%
±15% (±20% at LLOQ)
Recovery (%)
~95% (process dependent)
> 85% (consistent)
Consistent, precise, and reproducible
Matrix Effect (%CV)
< 15%
< 5%
Should be assessed; IS should track analyte
Throughput
High (~2-3 min/sample)
Moderate (~5-7 min/sample)
N/A
Analysis of Performance:
LLOQ & Sensitivity: Method B's superior sample cleanup and the sensitivity boost from HILIC result in a significantly lower LLOQ.
Accuracy & Precision: Both methods can meet regulatory requirements, but the cleaner baseline and reduced interference in Method B typically lead to better precision and accuracy.
Matrix Effect: This is the most significant differentiator. The comprehensive cleanup in Method B drastically reduces matrix-induced ion suppression or enhancement, leading to more reliable and robust data.
Detailed Experimental Protocols
The following protocols are provided as a self-validating framework. All steps are critical for reproducibility.
Protocol for Method A: PPT & RP-LC-MS/MS
Sample Preparation (PPT):
Aliquot 50 µL of human plasma into a 1.5 mL microcentrifuge tube.
Add 10 µL of internal standard (IS) working solution (e.g., a stable isotope-labeled version of the analyte) and briefly vortex.
Add 150 µL of ice-cold acetonitrile to precipitate proteins.
Vortex vigorously for 2 minutes.
Centrifuge at 14,000 g for 10 minutes at 4°C.
Carefully transfer 100 µL of the clear supernatant to a 96-well plate or autosampler vial.
Inject 5 µL into the LC-MS/MS system.
Chromatographic Conditions (RP-LC):
Column: High-pH stable C18 column (e.g., 50 x 2.1 mm, 1.8 µm).
Mobile Phase A: 10 mM Ammonium Bicarbonate in water, pH 10.5.
Mobile Phase B: Acetonitrile.
Gradient: 5% B to 95% B over 1.5 minutes.
Flow Rate: 0.4 mL/min.
Column Temperature: 40°C.
Protocol for Method B: SPE & HILIC-MS/MS
Sample Preparation (WCX-SPE):
Pre-treat 100 µL of plasma by adding 10 µL of IS and diluting with 200 µL of 4% phosphoric acid in water.
Condition a WCX SPE plate with 1 mL methanol followed by 1 mL water.
Equilibrate the plate with 1 mL of 50 mM ammonium acetate buffer (pH 6.0).
Load the pre-treated sample onto the plate.
Wash with 1 mL of 50 mM ammonium acetate buffer, followed by 1 mL of methanol.
Elute the analyte with 500 µL of 5% ammonium hydroxide in methanol.
Evaporate the eluate to dryness under a stream of nitrogen at 40°C.
Reconstitute the residue in 100 µL of 95:5 (v/v) acetonitrile/water.
Chromatographic Conditions (HILIC):
Column: Amide or silica-based HILIC column (e.g., 100 x 2.1 mm, 1.7 µm).
Mobile Phase A: 10 mM Ammonium Formate with 0.1% Formic Acid in 95:5 (v/v) Acetonitrile/Water.
Mobile Phase B: 10 mM Ammonium Formate with 0.1% Formic Acid in 50:50 (v/v) Acetonitrile/Water.
Gradient: 0% B to 60% B over 3 minutes.
Flow Rate: 0.5 mL/min.
Column Temperature: 45°C.
Conclusion and Recommendations
The choice between these two validated methods depends entirely on the application's requirements.
A Comparative Guide to Evaluating the Binding Kinetics of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine
This guide provides a comprehensive framework for evaluating the binding kinetics of the novel compound, N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine. Given its structural motifs, including a tertiary amine and...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive framework for evaluating the binding kinetics of the novel compound, N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine. Given its structural motifs, including a tertiary amine and a 4-methylpiperazine group, we hypothesize potential interactions with aminergic G protein-coupled receptors (GPCRs) and other pharmacologically relevant targets. For the purpose of this illustrative guide, we will focus on two putative targets: the human histamine H1 receptor (H1R) and the human sigma-1 receptor (S1R).
This document is designed for researchers, scientists, and drug development professionals, offering an in-depth technical comparison of methodologies to elucidate the compound's kinetic profile against well-established reference ligands. We will delve into the causality behind experimental choices, ensuring that each described protocol is a self-validating system.
Introduction to Binding Kinetics in Drug Discovery
The therapeutic efficacy of a drug is not solely determined by its binding affinity (KD) but is also profoundly influenced by its binding kinetics—the rates at which it associates (k_on) and dissociates (k_off) from its target. A longer residence time (1/k_off) at the target can lead to a more sustained pharmacological effect, a critical parameter in optimizing drug dosage and minimizing off-target effects. Therefore, a thorough characterization of the binding kinetics of a novel compound is paramount in early-stage drug discovery.
In this guide, we will compare the binding kinetics of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine against two reference ligands:
Doxepin: A high-affinity antagonist for the histamine H1 receptor.[1][2]
(+)-Pentazocine: A selective agonist for the sigma-1 receptor.[3][4]
We will explore three orthogonal, label-free biophysical techniques to provide a comprehensive kinetic and thermodynamic profile of these interactions:
Surface Plasmon Resonance (SPR)
Bio-Layer Interferometry (BLI)
Isothermal Titration Calorimetry (ITC)
Target Protein Preparation: A Critical First Step
The quality and stability of the target protein are fundamental to obtaining reliable kinetic data.
Human Histamine H1 Receptor (H1R)
As a GPCR, H1R is inherently unstable when removed from its native membrane environment.[3][5] To overcome this, we will utilize a C-terminally histidine-tagged human H1R expressed in Spodoptera frugiperda (Sf9) cells, a system known for high-level expression of functional GPCRs.[6]
Purification Strategy:
Expression: Recombinant baculovirus encoding the 10xHis-tagged H1R is used to infect Sf9 cells. To suppress proteolysis, leupeptin is added to the cell culture.[6]
Solubilization: Cell membranes are harvested and solubilized using dodecylmaltoside (DDM) in a high-salt buffer containing an inverse agonist to stabilize the receptor's conformation.[6]
Affinity Chromatography: The solubilized receptor is purified using a Nickel-NTA resin.
Reconstitution: The purified H1R is reconstituted into proteoliposomes using soybean lipids (asolectin) to mimic a native membrane environment, ensuring pharmacological viability.[6]
Human Sigma-1 Receptor (S1R)
The sigma-1 receptor, a chaperone protein, is less challenging to express and purify than GPCRs. We will use a human S1R construct with a C-terminal Myc-DDK tag, expressed in HEK293T cells.[7]
Purification Strategy:
Expression: HEK293T cells are transfected with the S1R cDNA clone.
Lysis and Solubilization: Cells are lysed, and the receptor is solubilized from the membrane fraction.
Affinity Chromatography: The tagged protein is purified using an anti-DDK affinity column.[7]
Comparative Kinetic Analysis Methodologies
Surface Plasmon Resonance (SPR)
SPR is a highly sensitive optical technique that measures changes in the refractive index at the surface of a sensor chip, allowing for real-time monitoring of biomolecular interactions.[8][9]
Experimental Workflow:
Caption: A simplified workflow for a typical SPR experiment.
Step-by-Step Protocol (H1R and S1R):
Ligand Immobilization:
The purified, histidine-tagged H1R or S1R is captured onto a Ni-NTA sensor chip. This ensures a uniform orientation of the receptor.[5]
The chip surface is activated with a 1:1 mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).[9]
The receptor solution (10-50 µg/mL in running buffer) is injected over the activated surface until the desired immobilization level (typically 3000-5000 RU for initial binding tests) is achieved.[9]
Remaining active sites are deactivated with an injection of ethanolamine.[9]
Analyte Preparation:
N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine, Doxepin, and (+)-Pentazocine are prepared as stock solutions in 100% DMSO and then serially diluted in the running buffer to the desired concentrations. The final DMSO concentration should be matched across all samples and kept below 1%.
A typical concentration series for kinetic analysis ranges from 0.1 to 10 times the expected KD.[10]
Binding Measurement:
The running buffer (e.g., HBS-EP buffer: 10 mM HEPES, 150 mM NaCl, 3 mM EDTA, 0.005% v/v Surfactant P20, pH 7.4) is flowed over the sensor surface to establish a stable baseline.
Each analyte concentration is injected for a specific association time (e.g., 120-180 seconds), followed by a dissociation phase where only the running buffer flows over the surface.
Data Analysis:
The resulting sensorgrams are double-referenced by subtracting the signal from a reference flow cell and a buffer-only injection.
The association (k_on) and dissociation (k_off) rate constants are determined by fitting the data to a 1:1 Langmuir binding model.[11] The equilibrium dissociation constant (KD) is then calculated as k_off/k_on.
Causality and Self-Validation:
Rationale for Ni-NTA Capture: This method provides a more uniform orientation of the receptor compared to random amine coupling, which can improve the consistency of the binding data.[5]
Self-Validation: The inclusion of a reference flow cell without the immobilized receptor allows for the subtraction of non-specific binding and bulk refractive index changes. Running a buffer-only injection serves as a "zero-concentration" control.
Bio-Layer Interferometry (BLI)
BLI is another optical biosensing technique that measures the interference pattern of white light reflected from the surface of a biosensor tip.[12] It is a dip-and-read system, making it well-suited for higher throughput screening.
Experimental Workflow:
Caption: The fundamental stages of an ITC experiment.
Step-by-Step Protocol (H1R and S1R):
Sample Preparation:
The purified receptor (H1R or S1R) is placed in the sample cell at a concentration typically 10-20 times the expected KD.
The ligand (N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine, Doxepin, or (+)-Pentazocine) is loaded into the injection syringe at a concentration 10-15 times that of the receptor.
Crucially, both the receptor and ligand solutions must be prepared in the exact same buffer to minimize heats of dilution. [13]Both solutions should be thoroughly degassed before the experiment.
Titration:
A series of small, precise injections of the ligand into the sample cell is performed.
The heat change associated with each injection is measured relative to a reference cell containing only buffer.
Data Analysis:
The heat change per injection is plotted against the molar ratio of ligand to protein.
The resulting isotherm is fitted to a suitable binding model (e.g., one set of sites) to determine the binding affinity (KA = 1/KD), stoichiometry (n), and enthalpy of binding (ΔH).
[10] * The Gibbs free energy (ΔG) and entropy (ΔS) of binding can then be calculated using the equation: ΔG = -RTln(KA) = ΔH - TΔS.
[14]
Causality and Self-Validation:
Rationale for In-Solution Measurement: ITC is performed in solution without any immobilization, providing a measure of binding thermodynamics in a more native-like state.
Self-Validation: A control experiment where the ligand is injected into the buffer alone is essential to determine the heat of dilution, which is then subtracted from the experimental data.
Data Presentation and Comparison
The kinetic and thermodynamic parameters obtained from each technique should be summarized in a clear and concise table for direct comparison.
Table 1: Comparative Binding Kinetics of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine and Reference Ligands against Human Histamine H1 Receptor (H1R)
Table 2: Comparative Binding Kinetics of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine and Reference Ligands against Human Sigma-1 Receptor (S1R)
Table 3: Comparative Thermodynamics of Binding to H1R and S1R via ITC
Interaction
K_D (nM)
Stoichiometry (n)
ΔH (kcal/mol)
-TΔS (kcal/mol)
Compound of Interest + H1R
Experimental Value
Experimental Value
Experimental Value
Calculated
Doxepin + H1R
Experimental Value
Experimental Value
Experimental Value
Calculated
Compound of Interest + S1R
Experimental Value
Experimental Value
Experimental Value
Calculated
(+)-Pentazocine + S1R
Experimental Value
Experimental Value
Experimental Value
Calculated
Conclusion
This guide outlines a rigorous, multi-faceted approach to characterizing the binding kinetics of N,N-Dimethyl-3-(4-methylpiperazin-1-YL)propan-1-amine. By employing three orthogonal, label-free techniques—SPR, BLI, and ITC—and comparing the results to well-characterized reference ligands, researchers can build a comprehensive understanding of the compound's interaction with its putative targets. The detailed, self-validating protocols provided herein are designed to ensure the generation of high-quality, reproducible data, which is essential for making informed decisions in the drug discovery pipeline. The elucidation of a compound's complete kinetic and thermodynamic profile is a critical step towards understanding its mechanism of action and predicting its in vivo efficacy.
References
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Kaneko, H., et al. (2024). Binding characteristics of the doxepin E/Z-isomers to the histamine H1 receptor revealed by receptor-bound ligand analysis and molecular dynamics study. Journal of Molecular Recognition, e2997. [Link]
de Costa, B. R., et al. (1992). -pentazocine binding to rat brain sigma 1 receptors. Journal of Neurochemistry, 58(5), 1685-1693. [Link]
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Orthwein, T., et al. (2021). Kinetic Analysis of a Protein-protein Complex to Determine its Dissociation Constant (KD) and the Effective Concentration (EC50) of an Interplaying Effector Molecule Using Bio-layer Interferometry. Bio-protocol, 11(17), e4148. [Link]
Yanai, K., et al. (2012). [11C]Doxepin binding to histamine H1 receptors in living human brain: reproducibility during attentive waking and circadian rhythm. Frontiers in Systems Neuroscience, 6, 33. [Link]
Celtarys. (2023, September 11). Sigma-1 Receptor Assays with Fluorescent Ligands. Retrieved from [Link]
Das, S., et al. (2016). Thermodynamic parameters obtained from ITC experiments. ResearchGate. Retrieved from [Link]
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Alpha Lifetech. (n.d.). BLI and SPR Protocol FAQs: Your Essential Guide. Retrieved from [Link]
de Vries, H., et al. (2017). The Target Residence Time of Antihistamines Determines Their Antagonism of the G Protein-Coupled Histamine H1 Receptor. Frontiers in Pharmacology, 8, 644. [Link]
Harvard Medical School. (n.d.). Isothermal Titration Calorimetry (ITC). Center for Macromolecular Interactions. Retrieved from [Link]
van der Velden, W. J. C., et al. (2021). Exploring the Effect of Cyclization of Histamine H1 Receptor Antagonists on Ligand Binding Kinetics. ACS Omega, 6(19), 12599–12610. [Link]
Wang, R., et al. (2021). Applications of Surface Plasmon Resonance and Biolayer Interferometry for Virus–Ligand Binding. Viruses, 13(11), 2277. [Link]
Walker, J. M., et al. (1995). Dissociation of the motor effects of (+)-pentazocine from binding to sigma 1 sites. The Journal of Pharmacology and Experimental Therapeutics, 273(3), 1274-1282. [Link]
Lim, H. D., et al. (2019). Probing the Histamine H1 Receptor Binding Site to Explore Ligand Binding Kinetics. Journal of Medicinal Chemistry, 62(1), 135-148. [Link]
van der Velden, W. J. C., et al. (2021). Exploring the Effect of Cyclization of Histamine H1 Receptor Antagonists on Ligand Binding Kinetics. ACS Omega, 6(19), 12599–12610. [Link]
Lim, H. D., et al. (2019). Probing the Histamine H1 Receptor Binding Site to Explore Ligand Binding Kinetics. Journal of Medicinal Chemistry, 62(1), 135-148. [Link]
Gómez-Soler, M., et al. (2017). Exploring Drug-Receptor Interaction Kinetics: Lessons from a Sigma-1 Receptor Transmembrane Biosensor. Frontiers in Pharmacology, 8, 10. [Link]
Chu, U. B., & Ruoho, A. E. (2016). SIGMA RECEPTOR BINDING ASSAYS. Current Protocols in Pharmacology, 75, 1.34.1-1.34.21. [Link]
protocols.io. (2023, June 2). Biolayer Interferometry for DNA Protein Interactions V.2. Retrieved from [Link]
Chu, U. B., & Ruoho, A. E. (2015). Sigma Receptor Binding Assays. Current Protocols in Pharmacology, 71, 1.34.1-1.34.21. [Link]
JoVE. (2024, November 30). Studying DNA-Protein Interactions with BLI. Retrieved from [Link]
Gamache, D. A., et al. (2006). In vitro Analysis of the Antagonism of the Histamine H1 Receptor by Epinastine: A Kinetic Comparison With Other Marketed Compounds. Investigative Ophthalmology & Visual Science, 47(5), 2059-2066. [Link]
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Mori, T., et al. (2016). Binding properties and agonist effects of (-)-pentazocine on human opioid receptors. Life Sciences, 146, 124-129. [Link]
Eberini, I., et al. (2017). Surface Plasmon Resonance as a Tool for Ligand Binding Investigation of Engineered GPR17 Receptor, a G Protein Coupled Receptor Involved in Myelination. Frontiers in Molecular Neuroscience, 10, 223. [Link]
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Szabó, A., et al. (2021). Novel High Affinity Sigma-1 Receptor Ligands from Minimal Ensemble Docking-Based Virtual Screening. International Journal of Molecular Sciences, 22(15), 8159. [Link]
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Matulis, D. (2016). Intrinsic Thermodynamics of Protein-Ligand Binding by Isothermal Titration Calorimetry as Aid to Drug Design. Methods in Molecular Biology, 1484, 1-21. [Link]
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Cross-Validation of Analytical Techniques for N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine Purity
As a Senior Application Scientist, I frequently encounter the analytical hurdles associated with highly basic, aliphatic polyamines. N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine ( C10H23N3 ) is a critical tri...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently encounter the analytical hurdles associated with highly basic, aliphatic polyamines. N,N-Dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine (
C10H23N3
) is a critical tris-tertiary amine building block, but its structural properties make standard purity assays (like area normalization via HPLC-UV) fundamentally flawed.
To establish a self-validating, highly trustworthy purity profile, we must deploy an orthogonal cross-validation strategy. This guide breaks down the causality behind three field-proven methodologies—HPLC-CAD, GC-FID, and
1H
-qNMR—and provides the step-by-step protocols necessary to execute them.
The Analytical Challenge
Assessing the purity of this specific polyamine presents three distinct mechanistic challenges:
Lack of a UV Chromophore: The molecule lacks a conjugated
π
-system, meaning it absorbs poorly above 200 nm. Standard HPLC-UV at 254 nm will fail to detect it or its related aliphatic impurities.
Severe Peak Tailing: The three basic nitrogen atoms (pKa ~9-10) interact aggressively with acidic silanol groups on silica-based HPLC columns and active sites in GC liners. This adsorption leads to asymmetrical peaks, poor resolution, and inaccurate integration[1].
Hygroscopicity & Standard Unavailability: Absolute quantification is unreliable without a highly characterized, moisture-free reference standard, which is rarely available for complex polyamine intermediates.
To overcome these roadblocks, we integrate three orthogonal techniques.
Fig 1. Orthogonal cross-validation workflow for polyamine purity assessment.
Technique 1: HPLC-CAD (Charged Aerosol Detection)
Mechanistic Rationale:
Because the target molecule lacks a UV chromophore, Charged Aerosol Detection (CAD) is employed. CAD provides a nearly uniform, mass-dependent response for all non-volatile analytes, independently of their optical properties[2]. To mitigate silanol interactions and peak tailing, a high-pH mobile phase (pH 11) is used in conjunction with an ethylene-bridged hybrid (BEH) stationary phase. This ensures the tertiary amines remain deprotonated (neutral) and do not undergo secondary ion-exchange interactions with the column.
Step-by-Step Protocol:
Column Selection: Use a Waters XBridge BEH C18 (4.6 x 150 mm, 3.5 µm) or an equivalent hybrid silica column stable up to pH 12.
Mobile Phase Preparation:
Mobile Phase A: 10 mM Ammonium hydroxide in LC-MS grade water (adjusted to pH 11.0).
Mobile Phase B: 100% LC-MS grade Acetonitrile.
Gradient Elution: 5% B to 95% B over 15 minutes. Flow rate: 1.0 mL/min. Column temperature: 40°C.
CAD Settings: Evaporation temperature set to 35°C; data collection rate at 10 Hz. Set the power function (PF) to 1.0 for linear response approximation.
Sample Preparation: Dissolve the sample in a 50:50 Water:Acetonitrile diluent to a concentration of 1.0 mg/mL. Inject 5 µL.
Technique 2: GC-FID (Gas Chromatography with Flame Ionization Detection)
Mechanistic Rationale:
While HPLC-CAD is excellent for non-volatile impurities, GC-FID is required to detect volatile organic impurities (e.g., residual piperazine derivatives or synthetic precursors). Aliphatic amines are notorious for adsorbing to active sites in GC systems, causing severe tailing[3]. This is overcome by utilizing a heavily base-deactivated capillary column and a high split ratio to prevent column overload[1].
Step-by-Step Protocol:
Column Selection: Agilent CP-Volamine (30 m x 0.32 mm) or an equivalent base-deactivated column specifically optimized for volatile amines.
Inlet Conditions: Temperature at 250°C. Use a base-deactivated glass liner packed with deactivated glass wool. Split ratio 50:1.
Carrier Gas: Helium at a constant flow of 1.5 mL/min.
Oven Program: Initial temperature 60°C (hold 2 min), ramp at 10°C/min to 250°C (hold 5 min).
Detector (FID): Temperature at 280°C. Hydrogen flow 40 mL/min, Air flow 400 mL/min, Makeup gas (
N2
) 30 mL/min.
Sample Preparation: Dissolve the sample in GC-grade methanol to a concentration of 5.0 mg/mL. Inject 1 µL.
Technique 3: Quantitative
1H
-NMR (qNMR)
Mechanistic Rationale:
qNMR serves as the primary ratio method for absolute purity determination. It relies on the fundamental principle that the integration of a
1H
-NMR signal is directly proportional to the number of nuclei producing it. This eliminates the need for an authentic reference standard of the polyamine itself[4]. By comparing the integral of a distinct proton signal from the analyte against a highly pure Internal Standard (IS), absolute mass fraction can be calculated.
Step-by-Step Protocol:
Internal Standard (IS) Selection: Dimethyl sulfone (
DMSO2
, NIST SRM) is ideal due to its distinct, non-overlapping singlet peak (~3.0 ppm) and high solubility.
Sample Preparation: Accurately weigh ~20 mg of the polyamine sample and ~10 mg of the IS into a vial using a calibrated microbalance (d = 0.001 mg).
Solvent: Dissolve the mixture in 0.6 mL of Deuterated Chloroform (
CDCl3
) or
DMSO−d6
. Transfer to a high-quality 5 mm NMR tube.
Acquisition Parameters: Use a 400 MHz (or higher) spectrometer. Set a 90° pulse angle. Critical: Set the relaxation delay (
D1
) to at least
5×T1
of the slowest relaxing proton (typically 30-60 seconds) to ensure complete longitudinal relaxation. Acquire 64 scans.
Data Processing: Phase and baseline correct the spectrum manually. Integrate the distinct N-methyl singlet of the polyamine (around 2.2-2.3 ppm) and compare it against the IS singlet to calculate the absolute mass fraction.
Quantitative Data Presentation: Method Comparison
To synthesize the data from these orthogonal techniques, use the following matrix to reconcile the final Certificate of Analysis (CoA).
Excellent resolution for low-molecular-weight amines
Thermal degradation of sensitive impurities in the inlet.
1H
-qNMR
Absolute mass fraction (Purity)
~0.1% (w/w)
Absolute accuracy (± 0.5%); no analyte standard needed
Lower sensitivity for trace impurities compared to chromatography.
Data Reconciliation: The absolute purity derived from qNMR serves as the primary value, while HPLC-CAD and GC-FID provide the specific impurity profile (area %) to ensure no hidden contaminants are overlapping with the NMR signals.